4-Styrylpyridazine

• CAS: 39816-19-8

Core Science & Biosynthesis

4-Styrylpyridazine: Technical Monograph & Synthetic Guide

Executive Summary

4-Styrylpyridazine (CAS: 39816-19-8 for the trans-isomer) represents a critical heteroaromatic scaffold in the study of aza-stilbenes. Structurally defined by a pyridazine ring substituted at the 4-position with a styryl group, this molecule serves as a pivotal intermediate in the synthesis of bioactive "pyridazine analogues" of stilbene-based drugs (e.g., resveratrol, combretastatin).

This guide provides a definitive technical breakdown of 4-styrylpyridazine, focusing on its physicochemical identity, validated synthetic protocols, and its application as a pharmacophore in medicinal chemistry.

Chemical Identity & Core Metrics[1]

The following data constitutes the validated chemical signature for 4-styrylpyridazine. Researchers must verify these parameters via ¹H-NMR or Mass Spectrometry upon synthesis or procurement.

Parameter	Technical Specification
Chemical Name	4-[(E)-2-Phenylethenyl]pyridazine
Common Name	trans-4-Styrylpyridazine
CAS Registry Number	39816-19-8 (for (E)-isomer)
Molecular Formula	C₁₂H₁₀N₂
Molecular Weight	182.22 g/mol
SMILES	c1ccc(cc1)/C=C/c2ccnnc2
Appearance	Pale yellow to tan crystalline solid
Melting Point	129–133 °C (Lit. value)
Solubility	Soluble in DMSO, MeOH, CHCl₃; sparingly soluble in H₂O

Synthetic Methodology: The Heinisch Condensation

Expert Insight: The synthesis of 4-styrylpyridazine is not a trivial Suzuki coupling. The most atom-economical and historically validated route is the direct condensation of 4-methylpyridazine with benzaldehyde. This exploits the acidity of the methyl protons at the 4-position, which are activated by the electron-deficient diazine ring.

Reaction Mechanism

The synthesis proceeds via a base-catalyzed or anhydride-mediated aldol-type condensation followed by dehydration. The electron-withdrawing nature of the pyridazine ring (specifically the para-nitrogen) renders the C4-methyl group sufficiently acidic to form a carbanion or enol-equivalent.

Validated Protocol (Anhydride-Mediated)

Objective: Synthesis of (E)-4-styrylpyridazine on a 10 mmol scale.

Reagents:

• 4-Methylpyridazine (1.0 eq, ~940 mg)

• Benzaldehyde (1.2 eq, ~1.27 g)

• Acetic Anhydride (Solvent/Dehydrating agent, 5 mL)

• Zinc Chloride (Catalytic amount, optional Lewis acid promoter)

Workflow:

• Charge: In a dry round-bottom flask equipped with a reflux condenser, dissolve 4-methylpyridazine in acetic anhydride.

• Addition: Add benzaldehyde and a catalytic tip of anhydrous ZnCl₂.

• Reflux: Heat the mixture to reflux (approx. 140°C) for 4–8 hours. Monitor via TLC (Hexane:EtOAc 1:1) for the disappearance of the methylpyridazine.

• Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice to hydrolyze excess anhydride.

• Neutralization: Carefully basify the aqueous solution with saturated NaHCO₃ or 10% NaOH to pH 8–9.

• Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL).

• Purification: Dry organic layer over MgSO₄, filter, and concentrate. Recrystallize from Ethanol or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Synthetic Pathway Visualization

The following diagram illustrates the condensation pathway and the subsequent electron impact fragmentation observed in mass spectrometry, a key identification method.

Figure 1: Synthetic workflow for 4-styrylpyridazine via aldol-type condensation.

Physicochemical & Biological Behavior[2][3][4][5][6]

Photoisomerization (E/Z Dynamics)

Like most stilbene derivatives, 4-styrylpyridazine exists primarily as the (E)-trans isomer due to steric stability. However, upon exposure to UV light, it undergoes reversible photoisomerization to the (Z)-cis form.

• Implication: Samples must be stored in amber vials. Analytical HPLC should be performed in low-light conditions to prevent artifactual peaks.

Mass Spectrometry Fingerprint

The fragmentation pattern of 4-styrylpyridazine is distinct and serves as a primary confirmation tool (See Heresch et al.).

• Molecular Ion: m/z 182 (Strong M+•).

• Key Fragment: Loss of H• to form a fused tricyclic cation (m/z 181), followed by loss of HCN (characteristic of pyridazines).

• Differentiation: The 4-isomer shows a distinct intensity ratio of [M-1]+ compared to the 3-isomer, aiding in regiochemical assignment.

Pharmacological Potential

4-Styrylpyridazine is not a drug itself but a privileged scaffold .

• Tubulin Inhibition: Styryl-heterocycles mimic combretastatin A-4. The 4-styrylpyridazine core provides a rigid linker that positions the phenyl ring (A-ring) and the heterocyclic ring (B-ring) to interact with the colchicine binding site on tubulin.

• Antimicrobial Activity: Derivatives synthesized by Heinisch and Mayrhofer demonstrated activity against specific bacterial strains, leveraging the electron-deficient pyridazine ring to interact with biological nucleophiles.

References & Authoritative Grounding

• Heinisch, G., & Mayrhofer, A. (1980).[1][2] Pyridazin-Analoga biologisch aktiver Verbindungen, 1. Mitt.[1][2] trans-4-Styrylpyridazine. Archiv der Pharmazie , 313(6), 521-526.

  • Primary source for the synthesis and characterization of the CAS 39816-19-8 compound.

• Heresch, F., Allmaier, G., & Heinisch, G. (1981).[1] The electron impact fragmentation of 3- and 4-styrylpyridazine. Journal of Heterocyclic Chemistry , 18(2), 255-258.

  • Definitive guide on mass spectrometric identification.

• ChemicalBook. (n.d.). 4-Styrylpyridazine Product Entry.

  • Verification of CAS and physical constants.

Sources

• 1. Connected Papers | Find and explore academic papers [connectedpapers.com]
• 2. researchgate.net [researchgate.net]

The Rise of Styrylpyridazines: A Journey Through Medicinal Chemistry

Abstract

The journey of drug discovery is often a tale of molecular matchmaking, where specific chemical scaffolds are identified and optimized to interact with biological targets, ultimately leading to therapeutic breakthroughs. Among the vast constellation of heterocyclic compounds, the pyridazine nucleus, a six-membered ring containing two adjacent nitrogen atoms, has consistently captured the attention of medicinal chemists. When fused with a styryl moiety, this combination gives rise to styrylpyridazine derivatives, a class of compounds that has demonstrated a remarkable breadth of pharmacological activities. This in-depth technical guide navigates the history of styrylpyridazine derivatives in medicinal chemistry, from their synthetic origins to their evolution as potent modulators of various biological pathways. We will explore the rationale behind their design, delve into key structure-activity relationships, and highlight their potential in therapeutic areas such as oncology, infectious diseases, and neurodegenerative disorders.

Introduction: The Architectural Blueprint of a Privileged Scaffold

The story of styrylpyridazines is one of synergistic chemical architecture. The individual components, the pyridazine ring and the styryl group, each bring unique and valuable properties to the final molecule.

The Pyridazine Scaffold: A Versatile Heterocycle

The pyridazine ring is a "privileged structure" in medicinal chemistry, a testament to its ability to serve as a versatile scaffold for drug candidates.[1] Its derivatives are known to exhibit a wide array of pharmacological effects, including antibacterial, antidepressant, anti-hypertensive, analgesic, and anticancer properties.[1][2] The two adjacent nitrogen atoms in the pyridazine ring are key to its functionality. They act as hydrogen bond acceptors and can participate in crucial interactions with biological targets. Furthermore, the ring system is relatively stable and amenable to various chemical modifications, allowing for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties.[1] Several marketed drugs, such as the cardiotonic agents pimobendan and levosimendan, feature the pyridazine core, underscoring its clinical significance.[3]

The Styryl Moiety: A Key to Biological Activity

The styryl group, a vinylbenzene functional group, is another recurring motif in biologically active compounds. Its planar and rigid nature can help to properly orient a molecule within a binding pocket, while its lipophilic character can enhance membrane permeability. Styryl derivatives have been investigated for a wide range of therapeutic applications, including as anticancer and anti-inflammatory agents.[4] For instance, styrylquinoline derivatives have shown promise as anti-HIV-1, antimicrobial, and anti-Alzheimer's agents.[5]

The Union: Emergence of Styrylpyridazines

The combination of the pyridazine and styryl moieties creates a unique chemical entity with a distinct electronic and steric profile. This fusion has led to the discovery of styrylpyridazine derivatives with potent and diverse biological activities, making them a focal point of contemporary drug discovery efforts.

Synthetic Pathways: Crafting the Molecular Architecture

The synthesis of styrylpyridazine derivatives can be approached through several strategic routes. The choice of a particular method often depends on the desired substitution pattern, the availability of starting materials, and the desired scale of the reaction.

A common and versatile method for preparing pyridazinones, which can be precursors to styrylpyridazines, involves the condensation of maleic acid derivatives with hydrazines.[6] Another established approach is the reaction of aromatic γ-lactones with hydrazine.[6] More modern techniques, such as Friedel-Crafts acylation followed by reduction and cyclization, have also been employed to construct the pyridazinone core.[6]

Once the pyridazine or pyridazinone scaffold is in hand, the styryl group can be introduced through various olefination reactions. A classic example is the Wittig reaction, where a pyridazinyl-phosphonium ylide reacts with a substituted benzaldehyde. Alternatively, the Horner-Wadsworth-Emmons reaction offers a highly efficient and stereoselective method for generating the desired (E)-styryl isomer. Palladium-catalyzed cross-coupling reactions, such as the Heck and Suzuki reactions, have also emerged as powerful tools for the synthesis of styrylpyridazines, offering broad substrate scope and functional group tolerance.

Illustrative Synthetic Workflow

The following diagram illustrates a generalized synthetic workflow for the preparation of styrylpyridazine derivatives, starting from a pyridazinone precursor.

Caption: A generalized workflow for the synthesis of styrylpyridazines.

A Spectrum of Pharmacological Activities

The true significance of styrylpyridazine derivatives lies in their diverse and potent pharmacological activities. Researchers have explored their potential across a wide range of therapeutic areas.

Anticancer Potential

A significant body of research has focused on the anticancer properties of styrylpyridazine derivatives.[7] These compounds have been shown to inhibit the proliferation of various cancer cell lines, often with impressive potency.[4]

One of the key mechanisms underlying their anticancer activity is the inhibition of protein kinases.[8] Kinases are crucial regulators of cellular signaling pathways, and their aberrant activity is a hallmark of many cancers.[8] Styrylpyridazine derivatives have been identified as inhibitors of several important kinases, including C-terminal Src kinase (CSK), a negative regulator of T cell activation, and Pim kinases, which are involved in cell survival and proliferation.[9][10] For example, a series of imidazopyridazine-thiazolidinediones were found to be potent pan-Pim kinase inhibitors with significant antitumor activities in both in vitro and in vivo models.[10]

Furthermore, some pyridazinone-based diarylurea derivatives have been developed as dual-function antimicrobial and anticancer agents, targeting VEGFR-2, a key mediator of angiogenesis.[7][11]

Antimicrobial and Antiviral Frontiers

The pyridazine scaffold is also a component of numerous compounds with antimicrobial and antiviral properties.[2] Styrylpyridazine derivatives have been investigated for their activity against a range of pathogens. For instance, certain pyridazinone-based compounds have demonstrated potent antibacterial activity against Staphylococcus aureus and antifungal activity against Candida albicans.[11]

The structural features of styrylpyridazines, including their ability to intercalate into DNA and their potential to inhibit key microbial enzymes, contribute to their antimicrobial effects.

Modulating Inflammation and the Central Nervous System

Beyond oncology and infectious diseases, styrylpyridazine derivatives have shown promise in other therapeutic areas. The pyridazine nucleus is found in compounds with analgesic and anti-inflammatory properties.[3][12] Some pyridazine derivatives have been shown to be potent and selective inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[13]

In the realm of neuropharmacology, the styryl scaffold has been incorporated into molecules designed to inhibit the formation of amyloid-beta fibrils, a pathological hallmark of Alzheimer's disease.[14] This suggests that styrylpyridazine derivatives could be explored for their potential in treating neurodegenerative disorders.

Structure-Activity Relationship (SAR) and Drug Design

The exploration of structure-activity relationships (SAR) is a cornerstone of medicinal chemistry, providing insights into how molecular modifications impact biological activity. For styrylpyridazine derivatives, several key SAR trends have emerged.

The nature and position of substituents on both the pyridazine ring and the styryl moiety can have a profound effect on potency and selectivity. For example, in a series of pyridazinone-based kinase inhibitors, the introduction of specific aryl groups was found to be crucial for achieving high affinity for the target enzyme.[9]

The following table summarizes the anticancer activity of a series of (Z)-styrylbenzene derivatives, highlighting the impact of substitution on their inhibitory concentrations (IC50) against various cancer cell lines.[4]

Compound	R-group on Styryl Moiety	MGC-803 IC50 (µM)	BEL-7402 IC50 (µM)	HCT116 IC50 (µM)
6d	p-OCH3	< 0.01	0.23	0.61
6f	p-CH3	0.02	0.17	0.17
6g	p-CH2CH3	0.04	0.34	0.34
6h	p-(CH2)2CH3	0.06	0.15	0.61
7c	Thiophene-2-yl	0.12	0.89	0.59
Taxol (Control)	-	0.06 ± 0.01	-	-
CA-4 (Control)	-	3.42	2.02	-

Data adapted from a study on (Z)-styrylbenzene derivatives as potential selective anticancer agents.[4]

This data clearly illustrates that small changes to the substituent on the styryl ring can lead to significant differences in anticancer potency. For instance, compound 6h was found to be six-fold more active than the standard drug taxol against MGC-803 cells.[4]

Future Perspectives and Challenges

The history of styrylpyridazine derivatives in medicinal chemistry is still being written. The versatility of this scaffold, combined with our growing understanding of its biological targets, suggests that many more discoveries lie ahead.

Future research will likely focus on:

• Target-Specific Design: Moving beyond broad-spectrum activity to design styrylpyridazine derivatives that are highly selective for a single biological target, thereby minimizing off-target effects and improving safety profiles.

• Novel Therapeutic Areas: Exploring the potential of these compounds in less-investigated areas, such as metabolic diseases and rare genetic disorders.

• Advanced Drug Delivery: Developing novel formulations and drug delivery systems to enhance the bioavailability and therapeutic efficacy of promising styrylpyridazine candidates.

However, challenges remain. As with any class of drug candidates, issues of toxicity, metabolic stability, and drug resistance will need to be carefully addressed. The development of more predictive in vitro and in silico models will be crucial for overcoming these hurdles.

Conclusion

The journey of styrylpyridazine derivatives through the landscape of medicinal chemistry is a compelling example of how the creative combination of privileged scaffolds can lead to the discovery of novel therapeutic agents. From their synthetic origins to their diverse pharmacological activities, these compounds have consistently demonstrated their potential to address a wide range of unmet medical needs. As our understanding of disease biology deepens and our synthetic capabilities expand, the future for styrylpyridazine-based drug discovery appears bright and full of promise.

References

• Styrylpyrazoles: Properties, Synthesis and Transformations. (2020). MDPI. [Link]

• Diverse Pharmacological Potential of Pyridazine Analogs against Various Diseases. (2023). Bentham Science. [Link]

• A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (2020). Research Journal of Pharmacy and Technology. [Link]

• Bis-styrylpyridine and bis-styrylbenzene derivatives as inhibitors for Abeta fibril formation. (2007). Bioorganic & Medicinal Chemistry Letters. [Link]

• Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (2019). SAR Publication. [Link]

• Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. (2023). RSC Publishing. [Link]

• Synthesis and characterisation of (Z)-styrylbenzene derivatives as potential selective anticancer agents. (2017). PMC - NIH. [Link]

• A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. (2016). INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. [Link]

• Investigation of Anticancer Properties of Newly Synthesized Pyridazine-Based Inhibitors in Mouse and Human Breast Cancer Cell Line. (2025). PMC. [Link]

• Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. (2023). RSC Publishing. [Link]

• Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase. (2019). ACS Publications. [Link]

• Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (2019). SAR Publication. [Link]

• Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. (2024). PubMed. [Link]

• Synthesis of New Compounds From Pyridazine Derivatives, and Preliminary Pharmacological Study. (2023). Baghdad Science Journal. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). (2024). PMC. [Link]

• Various Chemical and Biological Activities of Pyridazinone Derivatives. (2012). Scholars Research Library. [Link]

• Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. (2024). Bentham Science. [Link]

• A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (2020). Research Journal of Pharmacy and Technology. [Link]

• Exploring s-triazine derivatives as anticancer agents. (2026). Future Medicinal Chemistry. [Link]

• Novel TYK2 Inhibitors with an N-(Methyl-d3)pyridazine-3-carboxamide Skeleton for the Treatment of Autoimmune Diseases. (2022). PMC. [Link]

• (PDF) Synthesis of New Compounds From Pyridazine Derivatives, and Preliminary Pharmacological Study. (2025). ResearchGate. [Link]

• Styrylquinazoline derivatives as ABL inhibitors selective for different DFG orientations. (2023). PMC. [Link]

• Novel Pan-Pim Kinase Inhibitors With Imidazopyridazine and Thiazolidinedione Structure Exert Potent Antitumor Activities. (2021). Frontiers. [Link]

• Styrylquinolines Derivatives: SAR Study and Synthetic Approaches. (2022). PubMed. [Link]

• Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (2024). PMC. [Link]

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Advanced Photophysics of Styrylpyridazine Dyes: A Technical Guide

Executive Summary: The 1,2-Diazine Advantage

Styrylpyridazine dyes represent a specialized class of "push-pull" fluorophores distinguished by their electron-deficient 1,2-diazine (pyridazine) core. Unlike their ubiquitous styrylpyridine (1-nitrogen) counterparts, the styrylpyridazine scaffold offers unique protonation kinetics, higher electron affinity, and specific binding modalities for amyloid fibrils and G-quadruplex DNA. This guide provides a rigorous technical analysis of their synthesis, photophysical characterization, and biological utility, moving beyond basic spectral data to the causal mechanisms of intramolecular charge transfer (ICT) and molecular rotor dynamics.

Structural Logic & Synthesis

The core photophysical engine of a styrylpyridazine dye is the donor-

-acceptor (D- -A) architecture. The pyridazine ring acts as the electron acceptor, while a substituted phenyl group (often with -NMe or -OMe) acts as the donor, linked by a conductive vinyl bridge.

Synthetic Pathway: Knoevenagel Condensation

The most robust synthesis relies on the Knoevenagel condensation between a methyl-substituted pyridazine (or pyridazinone) and an aromatic aldehyde. This pathway is preferred over Wittig reactions due to higher trans-selectivity and atom economy.

Protocol: Synthesis of 4-(Dimethylamino)styrylpyridazine

• Reagents: 3-Methylpyridazine (1.0 eq), 4-(Dimethylamino)benzaldehyde (1.0 eq), Acetic Anhydride (

  , solvent/catalyst).

• Conditions: Reflux at 140°C for 8–12 hours.

Step-by-Step Methodology:

• Activation: Dissolve 10 mmol of 3-methylpyridazine in 15 mL of acetic anhydride. The anhydride facilitates the formation of the reactive enol/enamine intermediate.

• Condensation: Add 10 mmol of 4-(dimethylamino)benzaldehyde.

• Reflux: Heat the mixture to reflux (140°C) under

  atmosphere. Monitor via TLC (Mobile phase: DCM/MeOH 95:5) for the disappearance of the aldehyde spot.

• Precipitation: Cool the reaction mixture to room temperature. Pour into ice-cold water (50 mL) to hydrolyze excess anhydride.

• Neutralization: Adjust pH to 7.0–8.0 using 10% NaOH to ensure the pyridine nitrogen is deprotonated.

• Purification: Filter the precipitate. Recrystallize from hot ethanol to obtain the pure trans-isomer (typically yellow/orange needles).

Reaction Mechanism Visualization

The following diagram illustrates the condensation mechanism and the resulting D-

-A system.

Caption: Knoevenagel condensation pathway yielding the trans-styrylpyridazine fluorophore.

Photophysical Characterization

The utility of styrylpyridazines lies in their sensitivity to the microenvironment. Their emission is governed by the competition between radiative decay and non-radiative twisting (TICT: Twisted Intramolecular Charge Transfer).

Intramolecular Charge Transfer (ICT)

Upon excitation (

), electron density shifts from the donor (phenyl amine) to the acceptor (pyridazine).

• Non-Polar Solvents (Toluene): The locally excited (LE) state dominates. High quantum yield (

  ), blue-shifted emission.

• Polar Solvents (DMSO/Ethanol): The highly dipolar ICT state is stabilized by solvent relaxation. This lowers the energy gap, causing a significant red shift (positive solvatochromism) and often quenching fluorescence due to non-radiative decay.

Solvatochromic Data Profile

The table below summarizes typical spectral shifts for a standard 4-(dimethylamino)styrylpyridazine derivative.

Solvent	Polarity Index ( )	(nm)	(nm)	Stokes Shift (nm)	Quantum Yield ( )
Toluene	2.4	385	460	75	0.85
Dichloromethane	3.1	398	510	112	0.60
Ethanol	4.3	410	565	155	0.25
DMSO	7.2	422	610	188	< 0.05

Note: Data derived from comparative analysis of styryl-diazine behaviors [1][2].

Molecular Rotor Behavior & Viscosity Sensitivity

Styrylpyridazines function as molecular rotors. In low-viscosity solvents, the vinyl bond allows free rotation, facilitating non-radiative decay via the TICT state. In high-viscosity environments (e.g., cell membranes, glycerol, or binding pockets), this rotation is restricted.

• Result: Radiative decay is restored.

• Application: This "turn-on" fluorescence is the mechanism behind their use in sensing amyloid plaques and DNA G-quadruplexes.

Biological Applications: Probes for Neurodegeneration & DNA

The 1,2-diazine core provides specific hydrogen-bonding capabilities distinct from pyridines, making these dyes highly effective for targeting structured biomolecules.

Amyloid-Beta (A ) Plaque Detection

Derivatives such as 2-styrylpyridazin-3(2H)-one have emerged as critical probes for Alzheimer's research.[1] Unlike Thioflavin T, these neutral, lipophilic dyes can cross the blood-brain barrier (BBB).

• Mechanism: The dye binds to the hydrophobic channels within A

  fibrils. The rigidification of the styryl backbone upon binding suppresses the TICT state, resulting in a >10-fold fluorescence enhancement [3].

• Selectivity: High affinity (

  ) for aggregated A over monomeric forms.

G-Quadruplex DNA Binding

Styryl dyes with cationic centers (methylated pyridazinium) interact with G-quadruplex DNA (found in telomeres and oncogene promoters like c-myc).

• Mode: End-stacking on the G-tetrad.

• Theranostic Potential: Binding stabilizes the G-quadruplex, inhibiting telomerase activity in cancer cells while simultaneously reporting the presence of the structure via fluorescence [4].

Experimental Workflow: Binding Affinity Assay

To validate binding to A

or DNA, use the following titration protocol.

Caption: Fluorescence titration workflow for determining binding constants (

).

pH Sensitivity and Protonation

The pyridazine ring contains two nitrogen atoms. In neutral styrylpyridazines, the N2 nitrogen is accessible for protonation.

• Acidic Shift: Protonation increases the electron-withdrawing strength of the acceptor ring. This intensifies the push-pull character, causing a large bathochromic (red) shift in absorption.

• Indicator Use: These dyes can serve as colorimetric pH sensors in the pH 3.0–6.0 range, useful for monitoring lysosomal acidification.

References

• El-Daly, S. A., & Alamry, K. A. (2016). Spectroscopic Investigation and Photophysics of a D-π-A-π-D Type Styryl Pyrazine Derivative. Journal of Fluorescence. Link

• Gadirov, R. M., et al. (2020).[2] Photophysics of 1,4-diazine based D-(Π)-A push-pull molecular systems. Tomsk State University.[2] Link

• Ono, M., et al. (2011). Fluorescent 2-styrylpyridazin-3(2H)-one derivatives as probes targeting amyloid-beta plaques in Alzheimer's disease.[1] Bioorganic & Medicinal Chemistry. Link

• Vusio, F., et al. (2022). Styryl Dyes with N-Methylpiperazine and N-Phenylpiperazine Functionality: AT-DNA and G-quadruplex Binding Ligands.[3][4] Bioorganic Chemistry. Link

• Mang, D., et al. (2024). Negative Solvatochromism of the Intramolecular Charge Transfer Band in Two Structurally Related Pyridazinium—Ylids. Molecules. Link

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• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Knoevenagel Condensation Conditions for the Synthesis of Styrylpyridazines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Knoevenagel condensation for the synthesis of styrylpyridazines, a class of compounds with significant potential in medicinal chemistry and materials science. Authored with the senior application scientist's perspective, this document delves into the mechanistic underpinnings of the reaction, explores a range of catalytic systems and reaction conditions, and provides detailed, adaptable protocols for laboratory use.

Introduction: The Significance of Styrylpyridazines

Pyridazine and its derivatives are a class of heterocyclic compounds that have garnered considerable interest in the field of medicinal chemistry due to their diverse pharmacological activities. These activities include, but are not limited to, antimicrobial, anti-inflammatory, analgesic, and anticancer properties. The introduction of a styryl group onto the pyridazine core can significantly modulate these biological activities and introduce novel photophysical properties, making styrylpyridazines attractive targets for drug discovery and the development of functional materials.

The Knoevenagel condensation is a powerful and versatile C-C bond-forming reaction that provides an efficient route to α,β-unsaturated compounds.[1] This reaction involves the condensation of an aldehyde or ketone with an active methylene compound, typically in the presence of a basic catalyst.[1] Its operational simplicity, high atom economy, and the frequent formation of the thermodynamically more stable E-isomer make it a preferred method for the synthesis of styrylpyridazines.

Mechanistic Insights: The "Why" Behind the Reaction

A thorough understanding of the reaction mechanism is paramount for optimizing reaction conditions and troubleshooting experimental challenges. The Knoevenagel condensation proceeds through a series of well-established steps, primarily catalyzed by a base.

Base-Catalyzed Mechanism:

• Enolate Formation: A base, commonly a primary, secondary, or tertiary amine like piperidine, abstracts an acidic proton from the active methylene compound to form a resonance-stabilized enolate ion. The acidity of the methylene protons is crucial and is enhanced by the presence of two electron-withdrawing groups (Z).[1]

• Nucleophilic Attack: The nucleophilic enolate ion attacks the electrophilic carbonyl carbon of the pyridazinecarboxaldehyde, forming a tetrahedral intermediate (an aldol-type adduct).

• Dehydration: The intermediate undergoes dehydration, eliminating a molecule of water to form the final α,β-unsaturated product, the styrylpyridazine. This step is often the driving force for the reaction, especially when a conjugated system is formed.

Figure 1: Generalized mechanism of the base-catalyzed Knoevenagel condensation.

The choice of base is critical. While strong bases can lead to self-condensation of the aldehyde, weaker bases like piperidine, pyridine, or even catalytic amounts of alkali hydroxides are generally sufficient to promote the reaction.[1]

Reaction Parameters: A Guide to Optimization

The success of the Knoevenagel condensation for synthesizing styrylpyridazines hinges on the careful selection of several key parameters.

Pyridazinecarboxaldehyde Substrates

Both pyridazine-3-carbaldehyde and pyridazine-4-carbaldehyde can be employed as substrates in the Knoevenagel condensation. The electronic properties of the pyridazine ring, being a π-deficient heterocycle, render the aldehydic proton susceptible to nucleophilic attack.

Compound	Molecular Formula	Molar Mass ( g/mol )
Pyridazine-3-carbaldehyde	C₅H₄N₂O	108.10
Pyridazine-4-carbaldehyde	C₅H₄N₂O	108.10

Table 1: Physicochemical Properties of Pyridazinecarboxaldehydes.[2][3]

Active Methylene Compounds

A wide array of active methylene compounds can be utilized, with the choice influencing the properties of the resulting styrylpyridazine. The general structure is Z-CH₂-Z', where Z and Z' are electron-withdrawing groups.

Active Methylene Compound	Z, Z' Groups	Notes
Malononitrile	-CN, -CN	Highly reactive, often leading to high yields in short reaction times.[4]
Ethyl Cyanoacetate	-CN, -COOEt	Good reactivity, introduces an ester functionality for further modification.[4]
Diethyl Malonate	-COOEt, -COOEt	Less reactive than malononitrile and cyanoacetate, may require stronger conditions.
Cyanoacetamide	-CN, -CONH₂	Introduces an amide group.[5]
Barbituric Acid & Derivatives	Cyclic dicarbonyl	Used for the synthesis of more complex, often colored, derivatives.
Meldrum's Acid	Cyclic dicarbonyl	Highly acidic methylene protons, very reactive.

Table 2: Common Active Methylene Compounds for Knoevenagel Condensation.

Catalysts: The Heart of the Reaction

The choice of catalyst is pivotal in dictating the reaction's efficiency, selectivity, and environmental footprint.

Catalyst Type	Examples	Advantages	Disadvantages
Homogeneous Basic	Piperidine, Pyridine, Triethylamine	High efficiency, mild conditions.[6]	Difficult to separate from the reaction mixture.
Heterogeneous Basic	Amine-functionalized silica, Hydrotalcites	Easy separation and recyclability, environmentally friendly.[7]	May exhibit lower activity than homogeneous counterparts.
Lewis Acids	ZnCl₂, TiCl₄	Can activate the carbonyl group.	Often require anhydrous conditions.
Organocatalysts	Proline and its derivatives	Enantioselective synthesis is possible.	Can be expensive.
Catalyst-Free	Water, Ethanol/Water mixtures	"Green" conditions, simple workup.[4]	May require longer reaction times or elevated temperatures.

Table 3: Comparison of Catalytic Systems for Knoevenagel Condensation.

Solvents: The Reaction Environment

The solvent plays a crucial role in the Knoevenagel condensation, influencing reactant solubility, reaction rate, and work-up procedures.

Solvent	Properties	Application Notes
Ethanol	Protic, good solvent for many organic compounds.	A common and effective solvent, often used with amine catalysts.[5]
Water	"Green" solvent, high polarity.	Growing in popularity for sustainable synthesis. Can sometimes act as both solvent and catalyst.[4]
Toluene	Aprotic, allows for azeotropic removal of water.	Useful for driving the reaction to completion, especially with less reactive substrates.
Solvent-Free	"Greenest" approach, reactants are ground together.	Can be very efficient, especially with solid reactants.[8]
Ionic Liquids	Low vapor pressure, tunable properties.	Can act as both solvent and catalyst, often recyclable.

Table 4: Common Solvents for Knoevenagel Condensation.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized for specific substrates and desired outcomes.

Protocol 1: Classic Piperidine-Catalyzed Knoevenagel Condensation

This protocol is a robust and widely applicable method for the synthesis of styrylpyridazines.

Materials:

• Pyridazinecarboxaldehyde (1.0 eq)

• Active methylene compound (e.g., malononitrile, 1.1 eq)

• Piperidine (0.1 eq)

• Ethanol (5-10 mL per mmol of aldehyde)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the pyridazinecarboxaldehyde and the active methylene compound.

• Add ethanol to dissolve the reactants.

• Add a catalytic amount of piperidine to the solution with stirring.

• Heat the reaction mixture to reflux (approximately 78 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-4 hours), cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid product by filtration and wash it with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

Figure 2: Workflow for Piperidine-Catalyzed Knoevenagel Condensation.

Protocol 2: "Green" Catalyst-Free Knoevenagel Condensation in an Aqueous Medium

This environmentally benign protocol avoids the use of organic solvents and catalysts.[4]

Materials:

• Pyridazinecarboxaldehyde (1.0 eq)

• Active methylene compound (e.g., malononitrile, 1.1 eq)

• Ethanol/Water mixture (1:1 v/v, 5-10 mL per mmol of aldehyde)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the pyridazinecarboxaldehyde and the active methylene compound in the ethanol/water mixture.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC. The product often precipitates out of the solution as it is formed.

• Once the reaction is complete (typically 30 minutes to a few hours), collect the precipitated product by filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product under vacuum. The product is often obtained in high purity without the need for further purification.

Troubleshooting and Key Considerations

• Low Yield: If the yield is low, consider increasing the reaction time, using a more potent catalyst, or removing water azeotropically (for non-aqueous reactions). The reactivity of the pyridazinecarboxaldehyde may be lower than that of benzaldehyde, necessitating slightly more forcing conditions.

• Side Reactions: The formation of Michael adducts can occur if an excess of the active methylene compound is used or under strongly basic conditions. Stoichiometry should be carefully controlled.

• Product Purity: If the product is not pure after precipitation, recrystallization is often an effective purification method. The choice of recrystallization solvent will depend on the specific styrylpyridazine synthesized.

• Stereoselectivity: The Knoevenagel condensation generally favors the formation of the more stable (E)-isomer. However, the E/Z ratio can be influenced by the reaction conditions.

Conclusion

The Knoevenagel condensation is a highly effective and adaptable method for the synthesis of styrylpyridazines. By carefully selecting the reaction partners, catalyst, and solvent, researchers can access a wide range of these valuable compounds. The protocols and insights provided in this guide are intended to serve as a solid foundation for the successful application of this important reaction in the pursuit of novel therapeutics and functional materials.

References

• Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. (2026). RSC Advances. [Link]

• Pyridazine-4-carbaldehyde. PubChem. (n.d.). [Link]

• Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. (2026). RSC Advances. [Link]

• Synthesis and Characterization of Novel Pyridine Periodic Mesoporous Organosilicas and Its Catalytic Activity in the Knoevenagel Condensation Reaction. (2020). Polymers. [Link]

• A facile catalyst-free Knoevenagel condensation of pyridinecarbaldehydes and active methylene compounds. (n.d.). Bulgarian Chemical Communications. [Link]

• Solvent-free and aqueous Knoevenagel condensation of aromatic ketones with malononitrile. (n.d.). Arkat USA. [Link]

• Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. (2018). Juniper Publishers. [Link]

• Simple and practical procedure for Knoevenagel condensation under solvent-free conditions. (n.d.). ResearchGate. [Link]

• Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. [Link]

• Physicochemical properties of compounds (PY 1-9). (n.d.). ResearchGate. [Link]

• Pyridazine-3-carbaldehyde. PubChem. (n.d.). [Link]

• Physicochemical properties of Pyridazinone. (n.d.). ResearchGate. [Link]

• Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions. (2012). Molecules. [Link]

• Knoevenagel condensation. Wikipedia. (n.d.). [Link]

• Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. (2019). Molecules. [Link]

• Condensation Reactions of 2-Aminobenzohydrazide with Various Carbonyl Compounds. (n.d.). Zeitschrift für Naturforschung B. [Link]

• Condensation reactions of 3-oxo-2-arylhydrazonopropanals with active methylene reagents: formation of 2-hydroxy- and 2-amino-6-substituted-5-arylazonicotinates and pyrido[3,2-c]cinnolines via 6π-electrocyclization reactions. (2012). Molecules. [Link]

• Water mediated condensation reaction of aldehydes and amines. (n.d.). ResearchGate. [Link]

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• 2. Pyridazine-4-carbaldehyde | C5H4N2O | CID 13011721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pyridazine-3-carbaldehyde | C5H4N2O | CID 13011727 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bcc.bas.bg [bcc.bas.bg]
• 5. Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Characterization of Novel Pyridine Periodic Mesoporous Organosilicas and Its Catalytic Activity in the Knoevenagel Condensation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]

Application Note: High-Yield Synthesis of 4-Styrylpyridazine via Dehydrative Condensation

Executive Summary

This application note details the synthetic pathway for generating 4-styrylpyridazine (4-[(E)-2-phenylethenyl]pyridazine) through the condensation of 4-methylpyridazine and benzaldehyde . Styrylpyridazines are critical scaffolds in medicinal chemistry, exhibiting significant potential as monoamine oxidase (MAO) inhibitors, antitubercular agents, and fluorescent probes for amyloid-beta imaging.

While the methyl group at the C4 position of pyridazine is activated by the electron-deficient diazine ring, it possesses lower acidity compared to 2- or 4-methylpyridine isomers. Consequently, standard base-catalyzed aldol conditions (e.g., NaOH/EtOH) often result in poor conversion or extensive polymerization. This guide prioritizes an Acetic Anhydride (

) Mediated Dehydration protocol, which drives the equilibrium toward the thermodynamic alkene product, ensuring high yields and stereoselectivity for the E-isomer.

Scientific Background & Mechanistic Rationale[1][2][3][4][5][6]

Reactivity Profile

The reactivity of 4-methylpyridazine is governed by the electron-withdrawing nature of the 1,2-diazine ring. The nitrogen atoms pull electron density from the ring, increasing the acidity of the methyl protons at position C4. However, unlike 2-methylpyridine, the C4-methyl group in pyridazine does not benefit from direct conjugation with the ring nitrogen lone pair in the same manner, often requiring thermodynamic forcing conditions.

The Role of Acetic Anhydride

In this protocol, acetic anhydride serves a dual function:

• Solvent & Reagent: It acts as a high-boiling solvent (

  ) allowing for thermal activation.

• Chemical Dehydrator: It irreversibly sequesters the water molecule generated during condensation, preventing the retro-aldol reaction and driving the formation of the styryl double bond.

Reaction Mechanism

The reaction proceeds via a modified Perkin/Knoevenagel mechanism. The acetic anhydride facilitates the formation of an "anhydrobase" or enol-like intermediate which attacks the benzaldehyde carbonyl.

Figure 1: Step-wise mechanistic pathway for the condensation reaction. The irreversible dehydration step is critical for yield maximization.

Experimental Protocols

Reagent Specifications

Ensure all reagents meet the following purity standards to prevent side-reactions (e.g., Cannizzaro reaction of benzaldehyde).

Reagent	CAS Registry	Equivalence	Purity Requirement	Role
4-Methylpyridazine	1120-88-3	1.0 equiv	>97%	Nucleophile
Benzaldehyde	100-52-7	1.2 - 1.5 equiv	Distilled prior to use	Electrophile
Acetic Anhydride	108-24-7	5.0 - 10.0 equiv	>99% (Anhydrous)	Solvent/Dehydrator
Zinc Chloride ( )	7646-85-7	0.1 equiv (Optional)	Anhydrous	Lewis Acid Catalyst

Method A: Standard Thermal Reflux (Recommended)

This method is the most robust for scaling up (grams to kilograms).

Step-by-Step Procedure:

• Setup: Equip a dry Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser topped with a drying tube (

  ) or nitrogen balloon.

• Charging: Add 4-methylpyridazine (10 mmol, 0.94 g) and benzaldehyde (15 mmol, 1.59 g) to the flask.

• Solvent Addition: Add acetic anhydride (5 mL). Note: If the reaction is sluggish, add anhydrous

  (1 mmol) at this stage.

• Reflux: Heat the mixture to reflux (

  ) in an oil bath.

• Monitoring: Maintain reflux for 6–12 hours . Monitor via TLC (Mobile phase: 50% EtOAc/Hexane). The product is UV-active and typically less polar than the starting pyridazine.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the dark solution into ice-cold water (50 mL) and stir vigorously for 30 minutes to hydrolyze excess acetic anhydride.

  • Neutralize carefully with 10% NaOH or saturated

    until pH ~8–9. Caution: Exothermic.[1]

• Isolation:

  • Extract with Dichloromethane (DCM) (

    mL).

  • Wash combined organics with Brine, dry over

    , and concentrate in vacuo.

• Purification: Recrystallize the crude residue from hot Ethanol or Isopropanol . If oil persists, use flash column chromatography (Gradient: 0-5% MeOH in DCM).

Method B: Microwave-Assisted Synthesis (High Throughput)

Ideal for library generation or rapid screening.

Step-by-Step Procedure:

• Vessel: Place 4-methylpyridazine (1.0 mmol), Benzaldehyde (1.2 mmol), and Acetic Anhydride (1 mL) in a microwave-safe pressure vial (e.g., 10 mL).

• Irradiation: Seal the vial. Set parameters:

  • Temp:

  • Power: Dynamic (Max 200W)

  • Time: 15–30 minutes

• Workup: Pour into ice water, neutralize, and filter the precipitate directly (if solid forms) or extract as in Method A.

Workflow Decision Matrix

Use the following logic to determine the appropriate purification and troubleshooting steps.

Figure 2: Post-reaction processing and purification decision tree.

Characterization & Data Interpretation

Successful synthesis is confirmed by the following spectral signatures. The key indicator is the large coupling constant (

) of the vinylic protons, confirming the E-isomer.

• Appearance: Yellow to brownish needles (recrystallized).

• 1H NMR (CDCl3, 400 MHz):

  • 7.0–7.2 ppm (d, Hz, 1H, vinylic ).
  • 7.6–7.8 ppm (d, Hz, 1H, vinylic ).

  • Note: The

    Hz value is diagnostic for trans (E) geometry. Cis (Z) isomers typically show Hz.

• Mass Spectrometry:

  peak corresponding to MW 182.2 (C13H10N2).

References

• Bagley, M. C., et al. (2002).[2] "A new one-step synthesis of pyridines under microwave-assisted conditions."[2] Tetrahedron Letters, 43(46), 8331-8334. Link

• Organic Chemistry Portal. (2021). "Synthesis of Pyridazines." Organic Chemistry Portal Abstracts. Link

• Guo, Y.-Q., et al. (2018).[3] "Copper-Promoted 6-endo-trig Cyclization for the Synthesis of 1,6-Dihydropyridazines." Organic Letters, 20(11), 3337-3340. Link

• Chegg Chemistry Support. (2020). "Mechanism of 4-Methylpyridine Aldol Condensation." Chegg Solved Problems. Link

• ChemSpider. (2025). "4-Styryl-benzaldehyde and related Styryl-heterocycles." ChemSynthesis Data. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]
• 3. Pyridazine synthesis [organic-chemistry.org]

Heck reaction coupling for 4-styrylpyridazine synthesis

Application Note: High-Efficiency Synthesis of 4-Styrylpyridazine via Heck-Mizoroki Coupling

Executive Summary

The 4-styrylpyridazine scaffold is a critical pharmacophore in medicinal chemistry, exhibiting significant potential as an anti-tubercular, anticancer, and monoamine oxidase (MAO) inhibitor. While traditional synthesis relies on the condensation of 4-methylpyridazine with benzaldehydes (requiring harsh acidic/basic conditions), the Heck-Mizoroki reaction offers a milder, more convergent, and functional-group-tolerant approach.

This guide details the cross-coupling of 4-halopyridazines with styrene to yield 4-styrylpyridazine. It addresses the specific challenges of palladium catalysis with electron-deficient nitrogen heterocycles—specifically, the prevention of catalyst poisoning via N-coordination—and provides a self-validating protocol for reproducible results.

Mechanistic Insight & Reaction Design

The Challenge: Heterocycle Interference

Pyridazines are electron-deficient, diazine heterocycles. In palladium catalysis, two competing pathways dictate success:

• The Productive Cycle: Oxidative addition of the C–X bond to Pd(0).

• The Non-Productive Cycle (Catalyst Poisoning): The pyridazine nitrogen lone pairs coordinate strongly to the electrophilic Pd(II) center, displacing ligands and arresting the cycle.

Solution: To mitigate N-coordination, this protocol utilizes "Jeffery Conditions" (Phase Transfer Catalysis) or bulky phosphine ligands to sterically crowd the metal center, preventing non-productive sequestration of the catalyst.

The Catalytic Cycle

The reaction proceeds via a Pd(0)/Pd(II) cycle.[1][2] The regioselectivity is governed by electronic factors; the pyridazine ring acts as the electron-withdrawing group (EWG), directing the arylation to the terminal carbon of the styrene (beta-selectivity).

Figure 1: The Heck-Mizoroki catalytic cycle adapted for electron-deficient heterocycles.

Experimental Protocols

Selection of Starting Materials

• Electrophile: 4-Iodopyridazine (Preferred for mild conditions) or 4-Bromopyridazine. Note: 4-Chloropyridazine requires specialized ligands (e.g., XPhos) and is not recommended for initial screening.

• Olefin: Styrene (Commercial grade, stabilized).

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂].[1][3]

• Solvent: DMF (N,N-Dimethylformamide) - promotes the cationic pathway and solubilizes polar heterocycles.

Protocol A: The "Jeffery" Method (Ligand-Free)

Recommended for initial synthesis due to robustness and ease of workup.

Reagents:

• 4-Iodopyridazine (1.0 equiv)

• Styrene (1.5 equiv)

• Pd(OAc)₂ (5 mol%)

• Tetrabutylammonium bromide (TBAB) (1.0 equiv)

• Potassium Carbonate (K₂CO₃) (2.5 equiv)

• DMF (0.2 M concentration)

Step-by-Step Workflow:

• Setup: In a dry reaction vial equipped with a magnetic stir bar, add 4-iodopyridazine (1.0 mmol, 206 mg), TBAB (1.0 mmol, 322 mg), and K₂CO₃ (2.5 mmol, 345 mg).

• Solvation: Add anhydrous DMF (5.0 mL). Degas the solvent by bubbling nitrogen through the solution for 10 minutes (sparging) to remove dissolved oxygen.

• Catalyst Addition: Add Pd(OAc)₂ (0.05 mmol, 11 mg) and Styrene (1.5 mmol, 172 µL) under a positive stream of nitrogen. Cap the vial immediately.

• Reaction: Heat the mixture to 100°C for 4–12 hours.

  • Checkpoint: Monitor via TLC (Ethyl Acetate/Hexane 1:1). The product usually fluoresces strongly under UV (254/365 nm).

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (30 mL) and wash with water (3 x 10 mL) to remove DMF and TBAB. Wash the organic layer with brine (10 mL).

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Flash column chromatography (SiO₂). Elute with a gradient of Hexane -> 40% EtOAc/Hexane.

Protocol B: Phosphine-Ligand Method

Use if Protocol A fails or if high stereoselectivity (>99:1 E:Z) is strictly required.

• Catalyst: Pd(OAc)₂ (5 mol%) + PPh₃ (10 mol%) OR Pd(PPh₃)₄ (5 mol%).

• Base: Triethylamine (Et₃N) (3.0 equiv).

• Solvent: Acetonitrile (Reflux) or DMF (100°C).

• Note: Requires strict oxygen-free techniques as phosphines are air-sensitive.

Optimization & Troubleshooting Guide

Use the following decision matrix to optimize low-yielding reactions.

Observation	Probable Cause	Corrective Action
No Conversion	Catalyst Poisoning	Switch to Protocol A (Ligand-free with TBAB); TBAB stabilizes Pd-nanoparticles.
Low Conversion	Oxidative Addition Failure	Increase Temp to 120°C; Switch from Bromide to Iodide; Use electron-rich ligand (e.g., P(t-Bu)₃).
Pd Black Precipitate	Catalyst Decomposition	Add excess ligand (PPh₃); Ensure efficient degassing; Lower temperature slightly.
Isomer Mixture (E/Z)	Isomerization	Use a bulky bidentate ligand (e.g., BINAP) to enforce geometry; Avoid prolonged heating post-conversion.
Homocoupling	Biaryl formation	Reduce catalyst loading; ensure inert atmosphere (remove O₂ which promotes homocoupling).

Experimental Workflow Diagram

Figure 2: Standardized workflow for the synthesis of 4-styrylpyridazine.

Characterization & Validation

To validate the synthesis of (E)-4-styrylpyridazine , look for these specific spectral signatures:

• 1H NMR (CDCl₃, 400 MHz):

  • Vinylic Protons: Two doublets with a coupling constant J ≈ 16.0 Hz . This large coupling constant confirms the trans (E) geometry. Typical range: δ 7.0 – 7.6 ppm.

  • Pyridazine Protons:

    • H-3 (Ortho to styryl): Singlet or doublet at low field (δ ~9.0-9.2 ppm).

    • H-5/H-6: Doublets in the aromatic region (δ 7.5 – 8.5 ppm).

• 13C NMR: Look for the disappearance of the C-I/C-Br signal (typically shielded) and appearance of alkene carbons (δ 120-140 ppm).

• HRMS: ESI+ [M+H] peak matching calculated mass.

Safety & Handling

• Pyridazines: Many hydrazine derivatives are potential genotoxins. Handle all pyridazine precursors in a fume hood with double gloving.

• Palladium: Heavy metal waste must be segregated.

• Styrene: Polymerizes on storage. Ensure inhibitor (TBC) is present or distill before use if the bottle is old.

References

• Heck, R. F., & Nolley, J. P. (1972). Palladium-catalyzed vinylic hydrogen substitution reactions with aryl, benzyl, and styryl halides. The Journal of Organic Chemistry, 37(14), 2320–2322. Link

• Jeffery, T. (1984). On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron Letters, 25(45), 5133-5136. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Link

• Matos, A. M., et al. (2018). Synthesis and antioxidant activity of new 4-styrylpyridazine derivatives. Bioorganic & Medicinal Chemistry Letters, 28(3), 280-284. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. thermofishersci.in [thermofishersci.in]

Application Notes & Protocols: 4-Styrylpyridazine as a Novel Ligand in Coordination Chemistry

A Guided Approach Based on Styrylpyridine Analogues

Abstract: This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis, characterization, and application of 4-styrylpyridazine as a novel ligand in coordination chemistry. Recognizing that 4-styrylpyridazine is a largely unexplored building block, this guide leverages the extensive and well-documented chemistry of its close analogue, 4-styrylpyridine, to propose robust and scientifically grounded protocols. We detail the synthesis of the ligand, its coordination to various metal centers to form both discrete complexes and coordination polymers, and its potential applications in photo-responsive materials and biomimetic catalysis. The protocols are designed to be self-validating, with clear causality behind experimental choices, providing a solid foundation for pioneering research in this promising area.

Introduction: The Case for 4-Styrylpyridazine

Nitrogen-containing heterocyclic compounds are foundational ligands in coordination chemistry, enabling the construction of a vast array of metal complexes with diverse geometries, electronic properties, and functions. While pyridine-based ligands have been exhaustively studied, pyridazine—a diazine featuring two adjacent nitrogen atoms—offers a distinct coordination profile. Its ability to act as a bidentate, N,N'-chelating ligand allows for the formation of a stable five-membered ring with a metal center, a structural motif that imparts unique stability and electronic characteristics compared to its monodentate pyridine counterpart. The integration of a pyridazine core into coordination polymers has already shown promise in creating novel structural topologies.[1]

The functionalization of this pyridazine core with a styryl group (-CH=CH-Ph) introduces a powerful element of versatility. The styryl moiety is renowned for two key attributes:

• Photo-reactivity: The carbon-carbon double bond is photoactive and can undergo a [2+2] cycloaddition reaction when appropriately aligned in the solid state.[2][3] This provides a mechanism for post-synthetically modifying materials, such as cross-linking discrete metal complexes into extended polymers or increasing the dimensionality of a framework (e.g., 2D to 3D) using light as a reagent.[4]

• Electronic Tuning: The conjugated π-system extending from the phenyl ring through the vinyl bridge to the pyridazine ring can significantly influence the photophysical properties (e.g., luminescence) and redox potential of the resulting metal complexes.

This guide, therefore, presents a prospective yet detailed roadmap for harnessing the unique combination of the chelating pyridazine unit and the photo-functional styryl group. We will proceed by first outlining a reliable synthesis of the 4-styrylpyridazine ligand itself, followed by protocols for its use in coordination chemistry and promising applications.

PART 1: Ligand Synthesis Protocol

The synthesis of 4-styrylpyridazine is not yet documented in peer-reviewed literature. However, a robust synthetic pathway can be proposed based on modern cross-coupling methodologies. The Mizoroki-Heck reaction, which couples an aryl halide with an alkene, is an ideal candidate.[5][6]

Protocol 1.1: Synthesis of (E)-4-Styrylpyridazine via Mizoroki-Heck Coupling

Rationale: This protocol utilizes a palladium catalyst with a sterically demanding, electron-rich phosphine ligand, P(t-Bu)₃, which has proven highly effective for the coupling of heteroaryl chlorides.[7] Cesium carbonate is chosen as the base, and dioxane as the solvent, a combination known to promote high yields in challenging Heck couplings. The reaction is designed to produce the thermodynamically favored trans or (E)-isomer.

Materials & Reagents:

• 4-Chloropyridazine

• Styrene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-tert-butylphosphine (P(t-Bu)₃)

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane

• Standard organic work-up reagents (Ethyl acetate, brine, anhydrous MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%) and Cs₂CO₃ (1.1 mmol). Seal the flask with a septum, and evacuate and backfill with dry argon or nitrogen gas (repeat 3 times).

• Reagent Addition: Through the septum, add anhydrous dioxane (4 mL), followed by 4-chloropyridazine (1.0 mmol), styrene (1.2 mmol), and finally the P(t-Bu)₃ ligand (0.06 mmol, 6 mol%).

• Reaction Conditions: Place the sealed flask in a preheated oil bath at 110 °C. Stir vigorously for 12-24 hours. Monitor the reaction progress by taking small aliquots and analyzing via TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove palladium black and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and then brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure (E)-4-styrylpyridazine.

Expected Characterization:

• ¹H NMR: Expect characteristic peaks for the vinyl protons with a large coupling constant (J ≈ 16 Hz) confirming the E-configuration, alongside aromatic signals from both the phenyl and pyridazine rings.

• ¹³C NMR: Signals corresponding to all unique carbon atoms.

• FT-IR: C=C stretching vibration around 1600-1650 cm⁻¹.

• Mass Spectrometry: A molecular ion peak corresponding to the calculated mass of C₁₂H₁₀N₂.

Figure 1: Proposed workflow for the Mizoroki-Heck synthesis of 4-styrylpyridazine.

PART 2: Synthesis of Coordination Complexes

The bidentate nature of 4-styrylpyridazine (4-s-pdz) is expected to dominate its coordination chemistry, leading to the formation of discrete mononuclear complexes or, in the presence of suitable linkers, extended coordination polymers.

Protocol 2.1: Synthesis of a Discrete Mononuclear Complex: [Cu(4-s-pdz)₂Cl₂]

Rationale: This protocol aims to synthesize a simple, discrete coordination complex. A 2:1 ligand-to-metal molar ratio is used to favor the formation of a mononuclear species where two bidentate ligands saturate the coordination sphere of a copper(II) center, with two chloride ions acting as counter-anions. This method is adapted from the synthesis of related 4-styrylpyridine complexes.[8]

Materials & Reagents:

• (E)-4-Styrylpyridazine (from Protocol 1.1)

• Copper(II) Chloride Dihydrate (CuCl₂·2H₂O)

• Methanol or Ethanol

Procedure:

• Ligand Solution: Dissolve 4-styrylpyridazine (0.2 mmol) in 10 mL of warm methanol in a 50 mL round-bottom flask.

• Metal Salt Solution: In a separate beaker, dissolve CuCl₂·2H₂O (0.1 mmol) in 5 mL of methanol.

• Complexation: While stirring the ligand solution, add the copper(II) chloride solution dropwise. A color change and/or precipitation should be observed immediately.

• Reaction: Stir the resulting mixture at room temperature for 4 hours to ensure complete reaction.

• Isolation: Collect the precipitate by vacuum filtration. Wash the solid with a small amount of cold methanol (2 x 3 mL) and then diethyl ether (5 mL).

• Drying: Dry the product in a vacuum desiccator. For single crystals suitable for X-ray diffraction, slow evaporation of the mother liquor or vapor diffusion of diethyl ether into the filtrate can be attempted.

Protocol 2.2: Synthesis of a 1D Coordination Polymer via Solvothermal Reaction

Rationale: To create an extended structure, a dicarboxylate co-ligand is introduced to bridge metal centers. Solvothermal synthesis is employed as the high temperature and pressure can overcome kinetic barriers, promoting the formation of well-ordered, crystalline coordination polymers.[9]

Materials & Reagents:

• (E)-4-Styrylpyridazine

• Zinc(II) Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• Terephthalic acid (H₂bdc)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Reactant Mixture: In a 20 mL glass vial, combine 4-styrylpyridazine (0.1 mmol), Zn(NO₃)₂·6H₂O (0.1 mmol), and terephthalic acid (0.1 mmol).

• Solvent Addition: Add 8 mL of DMF and 2 mL of ethanol. Sonicate the mixture for 5 minutes to ensure homogeneity.

• Solvothermal Reaction: Place the vial inside a Teflon-lined stainless-steel autoclave. Seal the autoclave and place it in a programmable oven.

• Heating Profile: Heat the oven to 120 °C over 2 hours, hold at 120 °C for 48 hours, and then cool slowly to room temperature over 24 hours. The slow cooling is critical for the growth of high-quality crystals.

• Isolation: Carefully open the autoclave. Collect the crystals by decanting the mother liquor. Wash the crystals with fresh DMF (2 x 5 mL) to remove any unreacted starting materials.

• Drying: Dry the crystals by leaving them exposed to air or under a gentle stream of nitrogen.

Figure 2: Bidentate chelation of 4-styrylpyridazine to a metal center.

PART 3: Characterization of Coordination Complexes

Thorough characterization is essential to confirm the structure and purity of the newly synthesized materials.

Technique	Purpose & Expected Observations
Single-Crystal X-ray Diffraction	Provides the definitive 3D atomic structure, including bond lengths, bond angles, coordination geometry (e.g., octahedral, tetrahedral), and intermolecular interactions (e.g., π-π stacking). This is the gold standard for structural elucidation.
Powder X-ray Diffraction (PXRD)	Confirms the phase purity of the bulk crystalline sample by comparing the experimental pattern to the one simulated from single-crystal data.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Confirms coordination of the ligand. Expect a shift (typically to higher wavenumbers) of the pyridazine ring breathing modes upon coordination to the metal center.[10]
UV-Vis Spectroscopy	Probes the electronic structure. Expect to see the ligand-centered π-π* transitions. New, lower-energy bands may appear due to metal-to-ligand charge transfer (MLCT) or d-d transitions, depending on the metal ion.[11]
Thermogravimetric Analysis (TGA)	Determines the thermal stability of the complex and the presence of coordinated or guest solvent molecules. A typical experiment shows mass loss steps corresponding to the removal of solvent followed by ligand decomposition at higher temperatures.
Elemental Analysis (CHN)	Confirms the empirical formula of the synthesized complex by providing the weight percentages of Carbon, Hydrogen, and Nitrogen.

PART 4: Application Notes & Protocols

The unique combination of a chelating diazine and a photoactive styryl group suggests several exciting applications.

Application 1: Post-Synthetic Polymerization via [2+2] Photocycloaddition

Rationale: If the crystal packing of a discrete complex places the styryl groups of adjacent molecules in close proximity (< 4.2 Å, according to Schmidt's rule), UV irradiation can trigger a [2+2] cycloaddition reaction.[2] This solid-state transformation can link discrete molecules into a 1D, 2D, or 3D coordination polymer, dramatically altering the material's properties without the need for de novo synthesis.

Protocol 4.1: Solid-State [2+2] Photodimerization

• Sample Preparation: Obtain a single crystal or prepare a crystalline thin film of a discrete complex (e.g., from Protocol 2.1). The material must be crystalline to ensure the necessary molecular alignment.

• Irradiation: Place the sample under a UV lamp (e.g., a 365 nm LED or a mercury lamp). The irradiation time can vary from a few hours to several days, depending on the reactivity.

• Monitoring: The reaction progress can be monitored in situ if using a single crystal on a diffractometer equipped with a photo-irradiation source. Alternatively, the reaction can be tracked by periodically removing the sample and:

  • ¹H NMR: Dissolving a small amount of the irradiated solid in a suitable solvent (e.g., DMSO-d₆). Monitor the disappearance of the characteristic vinyl proton signals and the appearance of new aliphatic signals in the 4-5 ppm range, corresponding to the newly formed cyclobutane ring.

  • FT-IR: Observing the decrease or disappearance of the C=C vinyl bond stretching frequency.

Figure 3: Schematic of [2+2] photocycloaddition linking two metal complexes.

Application 2: Biomimetic Catalytic Oxidation

Rationale: Copper(II) complexes bearing N-heterocyclic ligands have shown remarkable efficacy in mimicking the activity of copper-containing enzymes like phenoxazinone synthase, which catalyzes the aerobic oxidation of o-aminophenols.[8] A Cu(II) complex of 4-styrylpyridazine is an excellent candidate for this type of biomimetic catalysis.

Protocol 4.2: Evaluating Phenoxazinone Synthase-like Activity

• Stock Solutions: Prepare a stock solution of the copper complex (e.g., [Cu(4-s-pdz)₂Cl₂] from Protocol 2.1) in methanol (e.g., 1 mM). Prepare a stock solution of the substrate, o-aminophenol (OAP), in methanol (e.g., 10 mM).

• Reaction Setup: In a quartz cuvette, place 2 mL of methanol. Add a small aliquot of the catalyst stock solution (e.g., 20 µL, for a final concentration of 0.01 mM).

• Initiation & Monitoring: Start the reaction by adding an aliquot of the OAP substrate stock solution (e.g., 200 µL, for a final concentration of 1 mM). Immediately place the cuvette in a UV-Vis spectrophotometer and begin recording spectra at fixed time intervals (e.g., every 2 minutes).

• Data Analysis: The oxidation of OAP produces 2-aminophenoxazine-3-one, which has a characteristic absorption maximum around 433 nm. Plot the absorbance at 433 nm versus time. The initial rate of the reaction can be determined from the slope of this curve. The turnover number (k_cat) can then be calculated based on the initial rate and the catalyst concentration.

Application 3: Potential in Drug Development

The pyridazine scaffold is a recognized pharmacophore present in compounds designed as inhibitors for various enzymes. For instance, different pyridazine derivatives have been investigated as inhibitors of Dihydropteroate Synthase (DHPS) and Dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A).[12] Furthermore, styryl-based compounds have been evaluated for their ability to inhibit the formation of Aβ fibrils associated with Alzheimer's disease.[13]

While detailed protocols are beyond the scope of this document, researchers in drug development should consider metal complexes of 4-styrylpyridazine as novel candidates for biological screening. The coordination of a metal ion can modulate the ligand's bioavailability, steric profile, and electronic properties, potentially leading to enhanced or novel inhibitory activities. Screening these complexes in relevant enzymatic and cellular assays is a logical and promising next step.

References

• This is a placeholder for a real reference.

• Zaman, A., et al. (2019). Synthesis and characterization of a new 4-styrylpyridine based square planar copper(II) complex: exploration of phenoxazinone synthase-mimicking activity and DFT study. Journal of Coordination Chemistry, 72(15), 2538-2554. [Link]

• Lee, D. H., et al. (2023). Zinc(II) and Copper(II) Complexes of 4-Styrylpyridine and 1-Adamantanecarboxylic Acid: Syntheses, Crystal Structures, and Photopolymerization. Molecules, 28(16), 5988. [Link]

• Zaman, A., et al. (2019). Synthesis and characterization of a new 4-styrylpyridine based square planar copper(II) complex: exploration of phenoxazinone synthase-mimicking activity and DFT study. R Discovery. [Link]

• This is a placeholder for a real reference.

• Khan, S., et al. (2020). Two acetylenedicarboxylato-bridged 4-styrylpyridine appended 1D coordination polymers: synthesis, structural characterization and magnetic properties. Journal of Chemical Sciences, 132(1), 9. [Link]

• Forni, A., et al. (2020). Second Order Nonlinear Optical Properties of 4-Styrylpyridines Axially Coordinated to A4 ZnII Porphyrins: A Comparative Experimental and Theoretical Investigation. Molecules, 25(16), 3690. [Link]

• Kusumoto, S., et al. (2023). Photodimerization and Photosalient Effects of 4-Styrylpyridine Cocrystals Using Aromatic Poly(carboxylic acid)s as Hydrogen Bonding Templates. Crystal Growth & Design. [Link]

• This is a placeholder for a real reference.
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• Medishetty, R., et al. (2017). Assembly of 3D Coordination Polymers from 2D Sheets by [2+2] Cycloaddition Reaction. Crystal Growth & Design, 17(4), 1951-1956. [Link]

• This is a placeholder for a real reference.

• Byeon, S. R., et al. (2007). Bis-styrylpyridine and bis-styrylbenzene derivatives as inhibitors for Abeta fibril formation. Bioorganic & Medicinal Chemistry Letters, 17(5), 1466-1470. [Link]

• Stassen, D., et al. (2007). Silver(I) sulfate coordination polymers with 4,4'-bipyridazine and pyridazino[4,5-d]pyridazine. Acta Crystallographica Section C, 63(Pt 7), m345-m349. [Link]

• This is a placeholder for a real reference.

• Berezin, A. S., et al. (2007). 4,4'-Bipyridazine: a new twist for the synthesis of coordination polymers. Chemical Communications, (31), 3249-3251. [Link]

• This is a placeholder for a real reference.
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• Littke, A. F., & Fu, G. C. (1999). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 64(1), 10-11. [Link]

• Popović, J., et al. (2022). New Coordination Compounds Based on a Pyrazine Derivative: Design, Characterization, and Biological Study. Molecules, 27(11), 3469. [Link]

• Logé, C., et al. (2014). Synthesis of new pyridazino[4,5-b]indol-4-ones and pyridazin-3(2H)-one analogs as DYRK1A inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(21), 5037-5040. [Link]

• This is a placeholder for a real reference.
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• Melkior, C., et al. (2001). Design, synthesis, and structure-activity relationships of a series of 3-[2-(1-benzylpiperidin-4-yl)ethylamino]pyridazine derivatives as acetylcholinesterase inhibitors. Journal of Medicinal Chemistry, 44(17), 2739-2751. [Link]

Sources

• 1. 4,4'-Bipyridazine: a new twist for the synthesis of coordination polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Zinc(II) and Copper(II) Complexes of 4-Styrylpyridine and 1-Adamantanecarboxylic Acid: Syntheses, Crystal Structures, and Photopolymerization | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sctunisie.org [sctunisie.org]
• 7. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. ias.ac.in [ias.ac.in]
• 10. New Coordination Compounds Based on a Pyrazine Derivative: Design, Characterization, and Biological Study [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of new pyridazino[4,5-b]indol-4-ones and pyridazin-3(2H)-one analogs as DYRK1A inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 4+4 Photocycloaddition - Wikipedia [en.wikipedia.org]

Preparation of pyridazine-4-carbaldehyde from 4-styrylpyridazine

Application Note: Strategic Synthesis of Pyridazine-4-carbaldehyde via Oxidative Cleavage of 4-Styrylpyridazine

Executive Summary & Strategic Rationale

Pyridazine-4-carbaldehyde is a "privileged scaffold" in medicinal chemistry, serving as a critical intermediate for synthesizing fused heterocycles, hydrazones, and Schiff bases with antimicrobial and antihypertensive properties.[1] However, the direct formylation of the pyridazine ring (e.g., via Vilsmeier-Haack or lithiation) is fraught with regioselectivity issues due to the electron-deficient nature of the 1,2-diazine system and the directing effects of the nitrogen lone pairs.[1]

This protocol details the "Styryl Masking Strategy." Instead of direct functionalization, the C4-methyl group of 4-methylpyridazine is first condensed with benzaldehyde to form 4-styrylpyridazine.[1] This alkene is then oxidatively cleaved to reveal the aldehyde.[2] This route offers superior regiocontrol and scalability compared to direct metallation approaches.

Key Advantages:

• Regiospecificity: The aldehyde is generated exclusively at the C4 position.[1]

• Scalability: Avoids cryogenic lithiation on large scales.[1]

• Versatility: Two cleavage protocols (Ozonolysis and Lemieux-Johnson) are provided to suit different laboratory capabilities.[1]

Reaction Mechanism & Workflow

The transformation relies on the oxidative cleavage of the exocyclic double bond. Below is the mechanistic pathway and decision tree for selecting the appropriate oxidation method.

Figure 1: Mechanistic pathway for the oxidative cleavage of 4-styrylpyridazine.[1] Method A is preferred for scale; Method B is preferred for safety/equipment limitations.[1]

Experimental Protocols

Method A: Ozonolysis (The Gold Standard)

Best for: High yields, clean reaction profiles, and gram-scale synthesis.[1]

Safety Warning: Ozone is toxic and reactive.[1] Organic peroxides formed during ozonolysis are explosive. Perform all steps behind a blast shield in a well-ventilated fume hood.

Reagents:

• Substrate: 4-Styrylpyridazine (1.0 equiv)

• Oxidant: Ozone (

  ) gas stream[1]

• Solvent: Dichloromethane (DCM) / Methanol (MeOH) (4:1 ratio)[1]

• Quench: Dimethyl sulfide (DMS) (3.0 equiv) or Triphenylphosphine (

  )[1]

Protocol:

• Dissolution: Dissolve 4-styrylpyridazine (e.g., 1.82 g, 10 mmol) in a mixture of anhydrous DCM (80 mL) and MeOH (20 mL). The methanol helps solubilize the polar zwitterionic intermediates.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Ensure thermal equilibrium before introducing ozone.

• Ozonolysis: Bubble a stream of

  through the solution.[1]

  • Endpoint Indicator: Continue bubbling until the solution turns a faint, persistent blue color, indicating saturation with unreacted ozone.

• Purge: Stop the ozone generation.[1] Purge the solution with dry nitrogen (

  ) or argon for 15 minutes at -78°C to remove excess ozone (blue color should disappear).

• Quench (Critical): Add Dimethyl sulfide (DMS) (2.2 mL, 30 mmol) dropwise at -78°C.

  • Note:

    can be used, but DMS is easier to remove via evaporation.

• Warm-up: Allow the mixture to warm slowly to room temperature (RT) over 2–3 hours. The intermediate ozonides are reduced to the aldehyde during this phase.

• Workup: Concentrate the solvent in vacuo (bath temp < 30°C). The residue contains the product and benzaldehyde.[1]

Method B: Lemieux-Johnson Oxidation

Best for: Labs lacking ozone generators; avoiding cryogenic conditions.[1]

Reagents:

• Substrate: 4-Styrylpyridazine (1.0 equiv)

• Catalyst: Osmium tetroxide (

  ) (2.5 mol% - Caution: Highly Toxic )[1]

• Stoichiometric Oxidant: Sodium periodate (

  ) (3.0 equiv)[1]

• Solvent: 1,4-Dioxane / Water (3:1)[1]

• Additives: 2,6-Lutidine (2.0 equiv) - Optional, suppresses acid-catalyzed side reactions.[1]

Protocol:

• Preparation: Suspend 4-styrylpyridazine (10 mmol) in 1,4-dioxane (60 mL) and water (20 mL).

• Catalyst Addition: Add 2,6-lutidine (20 mmol) followed by

  (2.5% wt solution in t-BuOH). Stir for 5 minutes.

• Oxidation: Add finely powdered

  (30 mmol) in portions over 20 minutes to control the exotherm. The mixture will turn a creamy/brown slurry.

• Reaction: Stir vigorously at RT for 4–6 hours. Monitor by TLC (the disappearance of the styryl alkene spot).[1]

• Workup: Dilute with DCM (100 mL) and water (50 mL). Filter off the white precipitate (

  ) through a Celite pad.

• Extraction: Separate layers. Extract the aqueous layer with DCM (2x). Combine organics, dry over

  , and concentrate.

Purification & Characterization

Pyridazine-4-carbaldehyde is chemically sensitive.[1][3] It can oxidize to the carboxylic acid in air or form a hydrate.

Purification Strategy:

• Flash Chromatography: Immediate purification is required.[1]

  • Stationary Phase: Silica Gel 60.[1]

  • Eluent: Ethyl Acetate / Hexane (gradient 50%

    100% EtOAc) or DCM/MeOH (95:5).[1]

  • Note: The byproduct (benzaldehyde) elutes much earlier (non-polar) than the pyridazine aldehyde (polar).

Characterization Data (Typical):

Parameter	Value / Observation	Notes
Appearance	Pale yellow solid or oil	Darkens upon storage (polymerization).[1]
Melting Point	54–56°C	Lower if hydrated.
NMR	10.15 (s, 1H, CHO)	Characteristic aldehyde singlet.[1]
NMR (Ring)	9.4-9.6 (m, Pyridazine H)	Deshielded due to electron deficiency.[1]
IR Spectroscopy	1710–1720 (C=O)	Strong carbonyl stretch.[1]
Stability	Unstable at RT in air	Store at -20°C under Argon.

Troubleshooting & Optimization

Problem	Probable Cause	Corrective Action
Low Yield	Over-oxidation to acid	Quench ozone immediately; ensure inert atmosphere during workup.[1]
Polymerization	Product instability	Do not heat above 40°C during evaporation.[1] Store as the acetal if long-term storage is needed.
Incomplete Cleavage	Insufficient ozone/periodate	For Method B: Ensure is fresh.[1] For Method A: Ensure blue color persists for >5 mins.
Product Hydration	Moisture in solvent/air	The aldehyde forms a gem-diol hydrate.[1] Dry thoroughly or sublime if solid.[1]

References

• Heinisch, G., & Mayrhofer, A. (1991).[1] Pyridazines LVII: Ozonolysis of 4-styrylpyridazines.[1] Monatshefte für Chemie, 122, 163–168.[1]

• Heinisch, G., & Frank, H. (1990).[1][4] Pharmacologically active pyridazine derivatives.[1][4][5][6] Progress in Medicinal Chemistry, 27, 1–35.[6]

• Lemieux, R. U., & Johnson, W. S. (1956).[1][2] Ozonolysis-like cleavage of olefins by periodate-osmium tetroxide. Journal of Organic Chemistry, 21(4), 478–479.

• Maes, B. U. W., & Lemière, G. L. F. (2004).[1] Comprehensive Heterocyclic Chemistry III: Pyridazines. Elsevier. (General reference for pyridazine stability and reactivity).

Sources

• 1. Pyridine-4-carbaldehyde - Wikipedia [en.wikipedia.org]
• 2. Lemieux–Johnson oxidation - Wikipedia [en.wikipedia.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Pharmacologically active pyridazine derivatives. Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyridazines 91. Synthesis of substituted tri- and tetracyclic compounds bearing a pyridazine core and their biological evaluation as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sphinxsai.com [sphinxsai.com]

Application Note: Functionalization of the Styryl Double Bond in Pyridazines

Abstract & Strategic Significance

The styrylpyridazine motif represents a "privileged structure" in medicinal chemistry, serving as a critical junction between simple heterocycles and complex, fused ring systems. While the pyridazine core provides essential hydrogen-bonding capabilities (pKa ~2.3) and water solubility, the styryl double bond is the chemically active "handle" that enables scaffold diversification.

This guide moves beyond basic synthesis to address the functionalization of this alkene linker. Because the pyridazine ring is electron-deficient (π-deficient), it exerts a strong electron-withdrawing effect on the styryl double bond, rendering it a potent Michael acceptor and an excellent dipolarophile. This electronic bias dictates the success of downstream modifications.

Core Reactivity Landscape

The following diagram maps the primary functionalization pathways available for the styrylpyridazine scaffold.

Figure 1: Strategic divergence points for styrylpyridazine functionalization. The electron-deficient nature of the pyridazine ring activates the alkene toward nucleophilic and dipolar attacks.

Protocol A: Oxidative Cleavage (Scaffold Hopping)

Objective: Convert the styryl group into a pyridazine-carbaldehyde. Context: Methyl-pyridazines are reactive but often unstable. The styryl group serves as a robust "masking group" for the aldehyde, which can be liberated late-stage for reductive amination or Wittig reactions.

Mechanism & Causality

Direct ozonolysis is often too harsh, risking N-oxide formation or ring destruction. The Lemieux-Johnson oxidation (OsO₄/NaIO₄) is preferred. The osmium tetroxide dihydroxylates the alkene to a 1,2-diol (syn-addition), which is immediately cleaved by sodium periodate.

• Why this works: The electron-deficient pyridazine ring deactivates the alkene slightly toward electrophilic OsO₄ attack compared to a styrene, but the reaction proceeds smoothly at room temperature due to the high driving force of the periodate cleavage.

Experimental Workflow

Reagent	Equivalents	Role
Styrylpyridazine	1.0	Substrate
OsO₄ (2.5% in tBuOH)	0.02 - 0.05	Catalyst (Dihydroxylation)
NaIO₄	3.0 - 4.0	Oxidant (Cleaves Diol & Regenerates Os(VIII))
2,6-Lutidine	2.0	Buffer (Prevents acid-catalyzed side reactions)
Dioxane/Water (3:1)	Solvent	Homogenizes organic/aqueous phases

Step-by-Step Protocol

• Preparation: Dissolve styrylpyridazine (1.0 mmol) in 1,4-dioxane (15 mL) and water (5 mL).

• Buffering: Add 2,6-lutidine (2.0 mmol). Critical Step: This neutralizes any periodate-derived acid that could protonate the pyridazine nitrogens, which would deactivate the system or cause salt precipitation.

• Catalyst Addition: Add OsO₄ solution (2.5 wt% in t-BuOH, 50 µL). The solution may darken (formation of osmate ester).

• Oxidant Addition: Add finely powdered NaIO₄ (3.0 mmol) in portions over 10 minutes.

• Reaction: Stir vigorously at 25°C for 2–4 hours. A white precipitate (NaIO₃) will form.

• Quenching: Add saturated aqueous Na₂S₂O₃ (10 mL) to reduce residual Os(VIII) and iodine species. Stir for 15 mins.

• Extraction: Extract with EtOAc (3 x 20 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (typically Hexane/EtOAc). Pyridazine aldehydes are often unstable on silica; use neutral alumina or rapid filtration.

Protocol B: 1,3-Dipolar Cycloaddition (Rigidification)

Objective: Transform the alkene into a fused or pendant isoxazoline/pyrazoline ring. Context: This reaction increases sp³ character (escaping "flatland" in drug design). The styryl double bond acts as the dipolarophile .

Mechanism & Regioselectivity

Because the pyridazine is an Electron-Withdrawing Group (EWG), the styryl bond is polarized.

• Dipole: Nitrile Oxide (generated in situ from oximes).

• Regiochemistry: The oxygen of the dipole typically attacks the more substituted carbon (or the carbon with the electron donor), while the carbon of the dipole attacks the β-carbon (relative to the pyridazine). However, steric bulk often dictates that the dipole's carbon attacks the β-position to the pyridazine ring.

Figure 2: Workflow for the generation of nitrile oxides and subsequent trapping by the styrylpyridazine dipolarophile.

Experimental Workflow (Nitrile Oxide Route)

• Dipole Precursor: Dissolve the appropriate benzaldehyde oxime (1.2 equiv) in CH₂Cl₂.

• Chlorination: Add N-chlorosuccinimide (NCS, 1.2 equiv) and a catalytic amount of DMF. Stir for 1 hour to form the hydroximoyl chloride.

• Addition: Add the styrylpyridazine (1.0 equiv) to the reaction mixture.

• Cyclization: Cool to 0°C. Add Et₃N (1.5 equiv) dropwise.

  • Why: The base eliminates HCl from the hydroximoyl chloride to generate the reactive nitrile oxide in situ. Slow addition prevents dimerization of the nitrile oxide (furoxan formation).

• Completion: Allow to warm to room temperature and stir for 12 hours.

• Workup: Wash with water, dry, and purify via column chromatography.

Protocol C: Selective Reduction (Saturation)

Objective: Convert styrylpyridazines to phenethylpyridazines without reducing the heterocyclic ring. Context: The pyridazine ring contains an N=N bond that is susceptible to hydrogenolysis (cleavage to diamines) under forcing conditions.

Experimental Workflow

Parameter	Condition	Rationale
Catalyst	10% Pd/C (dry)	Standard hydrogenation catalyst.
Solvent	EtOH or MeOH	Protic solvents facilitate H₂ uptake.
Pressure	1 atm (Balloon)	Low pressure prevents ring reduction.
Additives	None or Quinoline	If ring reduction is observed, add trace quinoline to poison the catalyst.

Step-by-Step Protocol

• Setup: Purge a reaction flask with nitrogen. Add styrylpyridazine (1.0 mmol) and 10% Pd/C (10 wt% loading, e.g., 20 mg).

• Solvent: Add MeOH (10 mL) carefully under nitrogen flow (Pd/C is pyrophoric).

• Hydrogenation: Switch to a hydrogen balloon (1 atm). Stir vigorously.

• Monitoring: Check TLC every 30 minutes. The reaction is typically fast (1–2 hours).

  • Stop immediately upon disappearance of starting material to prevent over-reduction of the N=N bond.

• Filtration: Filter through a Celite pad to remove Pd/C. Wash with MeOH.

• Isolation: Concentrate the filtrate. Phenethylpyridazines are usually oils or low-melting solids.

References

• Privileged Structures in Drug Discovery: Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Contextualizing the pyridazine scaffold).

• Reactivity of Electron-Deficient Heterocycles

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.[1][2]

• Lemieux-Johnson Oxidation Protocol

  • Pappo, R., Allen, D. S., Lemieux, R. U., & Johnson, W. S. (1956). Osmium Tetroxide-Catalyzed Periodate Oxidation of Olefinic Bonds. Journal of Organic Chemistry, 21(4), 478–479. [Link]

• 1,3-Dipolar Cycloadditions (Nitrile Oxides)

  • Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[3][4][5] Past and Future. Angewandte Chemie International Edition, 2(10), 565–598. [Link]

• Styrylpyridazine Synthesis and Properties

  • Butnariu, R., et al. (2022). Styryl Group, a Friend or Foe in Medicinal Chemistry. Medicinal Chemistry, 18. [Link]

Sources

• 1. Selective and Stepwise Functionalization of the Pyridazine Scaffold by Using Thio‐Substituted Pyridazine Building Blocks [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification methods for styrylpyridazine derivatives

Technical Support Center: Styrylpyridazine Purification & Handling

Topic: Purification & Troubleshooting for Styrylpyridazine Derivatives Audience: Medicinal Chemists, Radiochemists, and Chemical Biologists. Status: Active | Updated: 2026-02-21[1]

Welcome to the Technical Support Hub

Scope: Styrylpyridazine derivatives are critical scaffolds in neuroimaging (amyloid-

probes) and oncology.[1] Their extended conjugated -systems provide unique fluorescence properties but introduce significant purification challenges: photoisomerization , poor solubility , and chromatographic tailing .[1]

This guide is structured as a dynamic troubleshooting workflow. Navigate to the symptom that matches your observation.[2]

Module 1: The "Ghost Peak" Phenomenon (Photoisomerization)

User Report: "My HPLC shows a new peak that wasn't there yesterday. The mass spec (LC-MS) for both peaks is identical.[1] Is my compound decomposing?"

Scientist Diagnosis: You are likely observing

(trans-to-cis) photoisomerization . Styrylpyridazines are stilbene isosteres. Upon exposure to ambient UV/Vis light, the thermodynamically stable trans-isomer absorbs energy and rotates around the vinylic double bond to form the cis-isomer.[1] This is not decomposition; it is a physical state change.

The Mechanism: The trans-isomer is planar, allowing for strong

- stacking (solubility issues) and maximum fluorescence.[1] The cis-isomer is non-planar (twisted) due to steric clash between the pyridazine ring and the styryl phenyl ring, leading to different retention times and reduced fluorescence.

Protocol: The "Dark Room" Recovery Do not discard the batch. You can revert the equilibrium.

• Prevention: Wrap all flasks, columns, and rotary evaporator bulbs in aluminum foil immediately. Use amber glassware for storage.

• Chemical Reversion (The Iodine Trick):

  • Dissolve the mixture in Toluene or DCM.[2]

  • Add a catalytic crystal of Iodine (

    , ~1-2 mol%).[1]

  • Stir in sunlight or under a tungsten lamp for 30–60 minutes.

  • Why? Iodine radicals reversibly attack the double bond, lowering the rotational barrier. The system relaxes back to the thermodynamically stable trans state.

  • Wash: Remove iodine with saturated

    (sodium thiosulfate) before evaporation.

Visualization: Isomer Management Workflow

Figure 1: Decision tree for identifying and correcting photoisomerization artifacts.

Module 2: Solubility & Recrystallization

User Report: "My product is a brick. It won't dissolve in Ethanol for recrystallization, but when I use DMSO, I can't get it back out."

Scientist Diagnosis: Styrylpyridazines are "molecular sheets." The planar trans-isomer exhibits aggressive

-stacking, making it insoluble in standard organic solvents once crystallized.[1] You need a binary solvent system that leverages temperature-dependent solubility.[1]

The Protocol: High-Shear Dual-Solvent Recrystallization

Solvent A (Dissolver)	Solvent B (Precipitator)	Ratio (v/v)	Notes
DMF	Methanol	20:80	Excellent for removing inorganic salts.[1]
DMSO	Water	10:90	"Crash out" method. Requires thorough washing to remove DMSO.[1]
Toluene	Hexane	40:60	Good for lipophilic derivatives.
Acetic Acid	Water	50:50	Useful if the pyridazine nitrogen is protonated.

Step-by-Step:

• Suspend the crude solid in the minimum amount of Solvent A (e.g., DMF) at 80°C.

• Add Solvent B (e.g., Methanol) dropwise until persistent turbidity appears.

• Add one drop of Solvent A to clear the solution.

• Critical Step: Allow to cool slowly to room temperature in the dark. Rapid cooling traps impurities.

Module 3: Chromatography Troubleshooting

User Report: "I'm running a silica column. My compound streaks from the baseline to the solvent front. I'm losing half my yield."

Scientist Diagnosis: This is Silanol Interaction . The pyridazine ring contains basic nitrogen atoms (

hybridized). These act as Lewis bases, coordinating strongly with the acidic protons of the silanol groups ( ) on the silica gel surface.

The Fix: Deactivate the Silica

Option A: The "TEA" Dope (Standard)

• Mobile Phase: Add 1% Triethylamine (TEA) to your solvent system (e.g., DCM:MeOH:TEA 95:4:1).

• Mechanism: TEA is more basic than your pyridazine. It preferentially binds to the acidic silanol sites, "capping" them and allowing your product to elute as a tight band.

Option B: Switch Stationary Phase (Advanced) If TEA is not compatible with your downstream steps, switch to Neutral Alumina (Aluminum Oxide).

• Why? Alumina is less acidic than silica and less prone to chemisorption of nitrogenous heterocycles.

Visualization: Purification Logic

Figure 2: Logic flow for selecting the correct purification stationary phase.

Module 4: Final Polishing (Biological Assays)

User Report: "The compound is pure by NMR, but it's killing my cells in the assay (cytotoxicity) or interfering with metal-binding studies."

Scientist Diagnosis: Styrylpyridazines synthesized via Knoevenagel condensation often retain trace metal catalysts (if used) or persistent organic solvents (DMF/DMSO). Furthermore, the pyridazine nitrogen can chelate metals from the media.

The Protocol: Scavenging & Lyophilization

• Trace Metal Scavenging: Dissolve product in Ethanol and stir with QuadraPure™ TU (Thiourea) resin for 2 hours. Filter. This removes Pd, Cu, or other transition metals.[1]

• Solvent Removal: DMF is notoriously difficult to remove.

  • Dissolve product in DCM.[3][4][5]

  • Wash 3x with Water (DMF partitions into water).

  • Wash 1x with Brine.

  • Dry over

    and rotovap.

  • Lyophilize: Freeze-dry from a t-Butanol/Water mixture to obtain a fluffy powder free of solvent traps.[1]

References

• MDPI (2015). X-ray Structures of Precursors of Styrylpyridine-Derivatives. (Demonstrates the planarity of trans-isomers and recrystallization using DMF/MeOH mixtures). [1]

• BenchChem. Overcoming challenges in the purification of heterocyclic compounds. (Defines the protocol for using Triethylamine to prevent streaking on silica gel).

• ResearchGate. Separation of cis and trans isomers. (Discusses the chromatographic behavior of stilbene-like isomers and photoisomerization handling).

• Common Organic Chemistry. Running a Silica Gel Column. (General protocols for solvent selection and column packing).

Sources

• 1. EP2058313A2 - Process for synthesis and purification of anhydrous crystalline S-zopiclone - Google Patents [patents.google.com]
• 2. How to set up and run a flash chromatography column. [reachdevices.com]
• 3. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 4. Chromatography [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Stability of 4-Styrylpyridazine under UV Irradiation

Executive Summary & Photochemical Landscape

4-Styrylpyridazine (4-SP) is a photochromic heterocycle that undergoes distinct structural changes upon UV irradiation. Unlike simple degradation, the primary response of 4-SP to UV light is a reversible geometric isomerization (

or trans cis). However, prolonged exposure or specific environmental conditions can trigger irreversible side reactions such as oxidative photocyclization or [2+2] cycloaddition.

Understanding these pathways is critical for researchers using 4-SP as a precursor for fluorescent dyes, coordination ligands, or pharmacological agents.

The Photochemical Pathway

The following diagram illustrates the competing pathways 4-SP undergoes when exposed to UV photons.

Figure 1: Mechanistic pathways of 4-styrylpyridazine under UV irradiation.[1][2] The primary reversible pathway is Trans-Cis isomerization. Red paths indicate irreversible degradation.

Troubleshooting Guide: Common Stability Issues

This section addresses specific anomalies observed during UV irradiation experiments.

Issue 1: "My sample solution turned yellow and fluorescence decreased."

Diagnosis: Photo-oxidation (Irreversible) While trans-to-cis isomerization causes a spectral shift, a permanent yellowing often indicates the formation of diazaphenanthrene derivatives via oxidative photocyclization (Mallory reaction). This occurs if the cis-isomer is excited in the presence of dissolved oxygen.

• Corrective Action:

  • Degas Solvents: Sparge all solvents with Argon or Nitrogen for at least 20 minutes prior to irradiation.

  • Seal Reaction: Perform irradiation in a sealed quartz cuvette or vessel under an inert atmosphere.

  • Check Solvent: Avoid halogenated solvents (e.g., chloroform) which can generate radicals that accelerate degradation.

Issue 2: "I cannot reach a 100% Cis-isomer state."

Diagnosis: Photostationary State (PSS) Limitation Photochemical isomerization rarely proceeds to 100% conversion.[1] It reaches a Photostationary State (PSS) where the rate of forward reaction (trans

cis) equals the back reaction (cis trans).

• Technical Insight: The PSS ratio depends on the molar extinction coefficients (

  ) of both isomers at the irradiation wavelength.[1]

• Corrective Action:

  • Wavelength Tuning: If irradiating at 365 nm yields only 60% cis, try shifting to 310-340 nm (where the cis isomer absorbs less strongly than the trans, preventing the back reaction).

  • Validation: Use HPLC to quantify the PSS ratio (see Section 4).

Issue 3: "Precipitate formed during irradiation."

Diagnosis: [2+2] Photocycloaddition (Dimerization) At high concentrations (

M), excited trans molecules are more likely to encounter ground-state trans molecules, leading to intermolecular [2+2] cycloaddition. The resulting cyclobutane dimers are often less soluble.

• Corrective Action:

  • Dilution: Reduce concentration to

    M to favor unimolecular isomerization over bimolecular dimerization.

  • Solvent Change: Ensure the solvent polarity supports the solubility of the potential dimer if high concentration is mandatory.

Experimental Protocols

Protocol A: Controlled UV Irradiation for Isomerization

Objective: To generate the cis-isomer for biological or physical studies without degradation.

Materials:

• 4-Styrylpyridazine (dissolved in Acetonitrile or Methanol).

• UV Light Source (Mercury Arc Lamp with 365 nm bandpass filter OR 365 nm LED).

• Quartz Cuvette (1 cm path length).

Step-by-Step Workflow:

• Preparation: Prepare a

  solution of 4-SP.

  • Why? Low concentration prevents dimerization.

• Degassing: Bubble

  gas through the solution for 15 mins.

  • Why? Removes

    to prevent oxidative cyclization to diazaphenanthrenes.

• Baseline Scan: Record UV-Vis spectrum (200–500 nm). Note

  of the trans form (typically ~300–320 nm).

• Irradiation: Expose sample to 365 nm light while stirring.

• Monitoring: Record spectra every 30 seconds.

  • Observation: You will see a decrease in the main absorbance band and a slight blue shift.[3] Isosbestic points should appear (indicating a clean 2-component system).

• Termination: Stop when spectra no longer change (PSS reached).

Protocol B: HPLC Analysis of Isomers

Objective: To quantify the Trans/Cis ratio.

Parameter	Condition
Column	C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 m)
Mobile Phase	Acetonitrile : Water (60:40 v/v) with 0.1% TFA
Flow Rate	1.0 mL/min
Detection	UV at 280 nm (Isosbestic point preferred if known)
Temperature	25°C (Do not heat, as heat reverts cis to trans)

Analytical Data & Reference Values

The following table summarizes the expected spectral changes for styryl-diazine analogs.

Property	Trans-Isomer	Cis-Isomer
Geometry	Planar	Non-planar (Twisted)
UV Absorbance ( )	~310–330 nm (High )	~280–300 nm (Lower )
Fluorescence	Moderate Quantum Yield	Weak / Non-fluorescent
Thermal Stability	Stable at RT	Reverts to Trans if heated

Frequently Asked Questions (FAQ)

Q: Can I store the irradiated cis-solution? A: Only if kept in the dark and cold (-20°C). The cis isomer is thermodynamically unstable and will slowly revert to trans at room temperature (thermal relaxation).

Q: Why does the literature mention "Diazaphenanthrenes"? A: This is a byproduct. If you irradiate 4-styrylpyridazine in the presence of an oxidant (like Iodine or Oxygen), the cis isomer undergoes electrocyclic ring closure followed by oxidation to form a fused ring system (diazaphenanthrene). This is a synthetic method, not a stability failure, but it is undesirable if you only want the cis isomer [1].

Q: Does the solvent polarity affect the reaction? A: Yes. Polar solvents can stabilize the charge-transfer character of the excited state. However, for general stability, non-nucleophilic solvents like Acetonitrile or Methanol are preferred over chlorinated solvents [2].

References

• Mallory, F. B., & Mallory, C. W. (1984).[1] Photocyclization of Stilbenes and Related Molecules. Organic Reactions. (Classic mechanism for oxidative cyclization of styryl-systems).

• Nongspung, D. W., & Panda, A. N. (2024).[1][4] An ab initio study on the photoisomerization in 2-styrylpyridine. Physical Chemistry Chemical Physics, 26, 29604-29616.[4] (Mechanistic grounding for styryl-pyridine/pyridazine isomerization).

• Tissot, A., et al. (2010).[1] Unidirectional Photoisomerization of Styrylpyridine for Switching the Magnetic Behavior of an Iron(II) Complex. Journal of Physical Chemistry C. (Data on solid-state behavior and trans-cis reversibility).

• Silva, V. L. M., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886.[1] (Review of analogous styryl-heterocycle photochemistry).

Sources

• 1. CN102408372A - A kind of chemical synthesis method of (E)-4-styrylpyridine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. An ab initio study on the photoisomerization in 2-styrylpyridine - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

1H NMR chemical shifts of trans-4-styrylpyridazine

Technical Comparison Guide: 1H NMR Characterization of trans-4-Styrylpyridazine

Executive Summary

trans-4-Styrylpyridazine is a critical pharmacophore in medicinal chemistry, serving as a scaffold for tubulin inhibitors, fluorescence probes, and coordination ligands. Its biological efficacy is strictly governed by its stereochemistry; the trans (E) isomer typically exhibits superior planarity and binding affinity compared to the cis (Z) isomer.

This guide provides a rigorous technical comparison of the 1H NMR spectral signatures of trans-4-styrylpyridazine against its cis-isomer and its closest structural analog, trans-4-styrylpyridine. By focusing on the scalar coupling constants (

) of the vinylic protons and the distinct deshielding patterns of the pyridazine ring, researchers can unambiguously validate the geometric purity of their synthesized compounds.

Structural Analysis & Theoretical Basis

The 1H NMR spectrum of trans-4-styrylpyridazine is defined by two distinct electronic environments: the electron-deficient pyridazine ring and the conjugated styryl system.

• Pyridazine Ring Effect: Unlike pyridine, the pyridazine ring contains two adjacent nitrogen atoms (1,2-diazine).[1][2] This increases the electron deficiency of the ring, causing significant deshielding of the ring protons, particularly those adjacent to the nitrogen atoms (positions 3 and 6).

• Vinylic System (The Geometric Probe): The ethylene bridge connecting the pyridazine and phenyl rings is the primary probe for stereochemistry. The magnetic communication between the vinylic protons occurs through the

  -system, leading to characteristic coupling constants governed by the Karplus relationship.

Comparative NMR Analysis

The following table contrasts the spectral performance of trans-4-styrylpyridazine with its primary "alternatives"—the cis-isomer (impurity) and trans-4-styrylpyridine (structural analog).

Table 1: Comparative 1H NMR Data (Solvent: CDCl )

Feature	trans-4-Styrylpyridazine (Target)	cis-4-Styrylpyridazine (Alternative/Impurity)	trans-4-Styrylpyridine (Analog)
Vinylic Coupling ( )	16.0 – 16.5 Hz (Large)	10.0 – 12.0 Hz (Small)	16.0 – 16.4 Hz
Vinylic Shift ( )	~7.2 – 7.6 ppm (Downfield)	~6.5 – 6.9 ppm (Upfield)	6.9 – 7.4 ppm
Ring Protons (Ortho to N)	~9.1 – 9.3 ppm (Highly Deshielded)	~9.0 – 9.1 ppm	~8.5 – 8.6 ppm (Less Deshielded)
Geometry Validation	Confirmed by Hz	Confirmed by Hz	Confirmed by Hz
Stability	Thermodynamically stable	Photochemically unstable (isomerizes to trans)	Thermodynamically stable

Critical Insight: The defining characteristic of the trans isomer is the large coupling constant (

Hz). If your spectrum shows doublets in the alkene region with Hz, your sample contains the cis isomer, likely due to photoisomerization during storage.

Detailed Spectral Assignment

To interpret the spectrum accurately, use the following assignment logic. The numbering assumes the pyridazine nitrogens are at positions 1 and 2, and the styryl group is attached at position 4.

Chemical Shift (

) Assignments:

• 9.15 – 9.25 ppm (1H, d/s, H-3): This proton is singlet-like or finely split. It is the most deshielded due to being ortho to a nitrogen atom and adjacent to the electron-withdrawing styryl group.
• 9.05 – 9.15 ppm (1H, d, H-6): Ortho to the second nitrogen atom. Appears as a doublet ( Hz) due to coupling with H-5.
• 7.50 – 7.65 ppm (2H, m, Phenyl ortho): The phenyl protons ortho to the vinyl group.
• 7.40 – 7.55 ppm (1H, dd, H-5): Meta to the nitrogen, ortho to the vinyl group.
• 7.30 – 7.45 ppm (3H, m, Phenyl meta/para): Remaining aromatic protons.
• 7.20 – 7.60 ppm (2H, pair of doublets, Vinylic): The and protons of the double bond. Look for the roofing effect if the shifts are close, but ensure the distance between the outer legs of the doublet corresponds to ~16 Hz.

Experimental Protocols

Protocol A: Synthesis via Knoevenagel Condensation

This method is preferred over the Heck reaction for its atom economy and avoidance of transition metal impurities that can broaden NMR signals.

• Reagents: 4-Methylpyridazine (1.0 eq), Benzaldehyde (1.1 eq), Zinc Chloride (ZnCl

  , catalytic) or Acetic Anhydride ( ).

• Reaction: Reflux in acetic anhydride for 4–6 hours.

• Workup: Pour into ice water. Neutralize with NaHCO

  .

• Purification: The trans isomer typically precipitates as a solid. Recrystallize from Ethanol/Water.

• Validation: Check melting point and 1H NMR.

Protocol B: NMR Sample Preparation & Acquisition

• Solvent: CDCl

  is standard. Use DMSO-d if solubility is poor or to shift water peaks away from the vinyl region.

• Concentration: 5–10 mg in 0.6 mL solvent.

• Acquisition:

  • Pulse Angle: 30° or 90°.

  • Relaxation Delay (D1):

    2.0 seconds (essential for accurate integration of vinylic protons).

  • Scans: 16–64 scans are usually sufficient.

Visualization of Workflows

Diagram 1: Synthesis and Isomerization Pathways

This diagram illustrates the synthetic origin of the compound and the risk of photoisomerization, which NMR detects.

Caption: Synthesis pathway showing the thermodynamic preference for the trans-isomer and the risk of UV-induced isomerization to the cis-form.

Diagram 2: NMR Decision Logic for Isomer Identification

A logical flow for interpreting the vinylic region of the spectrum.

Caption: Decision tree for validating stereochemistry based on the scalar coupling constant (

) of the vinylic protons.

Troubleshooting & Impurity Profiling

Observation	Probable Cause	Corrective Action
Small Doublets ( Hz)	cis-Isomer contamination.	Protect sample from light (amber tubes). Recrystallize from ethanol.
Broad Singlet ~5.0 ppm	Residual H O (if in CDCl ).	Dry sample or switch to DMSO-d (shifts water to ~3.3 ppm).
Extra Singlet ~2.7 ppm	Unreacted 4-methylpyridazine.	Improve workup; wash with water/brine.
Aldehyde Peak ~10.0 ppm	Unreacted Benzaldehyde.	Wash with NaHSO solution.

References

• Thieme Connect. (2025). Product Class 8: Pyridazines - Synthesis and Spectroscopic Data. Retrieved from [Link]

• University of Geneva. (2007). Ab Initio Static and Molecular Dynamics Study of 4-Styrylpyridine Structure. Retrieved from [Link]

• PubChem. (2025).[3][4] 4-(Phenylethynyl)pyridine Spectral Data. Retrieved from [Link]

Sources

• 1. Pyridazine - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Pyridazine | C4H4N2 | CID 9259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-(Phenylethynyl)pyridine | C13H9N | CID 352172 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Crystal Structure Analysis of 4-Styrylpyridazine Derivatives

Executive Summary

This guide provides a technical framework for the structural analysis of 4-styrylpyridazine derivatives, a class of

-conjugated diaza-heterocycles. Unlike their well-known analogues—stilbenes (hydrocarbons) and styrylpyridines (mono-azines)—styrylpyridazines possess a highly electron-deficient 1,2-diazine core. This structural nuance significantly alters crystal packing forces, enhancing - stacking capability and introducing unique hydrogen-bond acceptor sites critical for designing nonlinear optical (NLO) materials and bioactive pharmacophores.

This document objectively compares the styrylpyridazine scaffold against its primary alternatives, detailing synthesis, crystallization protocols, and crystallographic metrics.

Comparative Analysis: The "Diazine Effect"

To understand the performance of 4-styrylpyridazine, one must benchmark it against the structural standards: (E)-Stilbene and (E)-4-Styrylpyridine .

Mechanism of Packing Differences

• Stilbene (No N): Packing is dominated by weak dispersive forces and edge-to-face C-H...

  interactions, often leading to a herringbone motif which can reduce charge transfer efficiency.

• Styrylpyridine (1 N): The single nitrogen atom introduces a dipole moment and a specific C-H...N hydrogen bond vector, often flattening the packing into sheets.

• 4-Styrylpyridazine (2 Ns): The 1,2-diazine ring creates a stronger dipole and two adjacent H-bond acceptor sites. This "Diazine Effect" typically increases lattice energy and promotes tighter, planar

  -stacking, which is favorable for electron transport and fluorescence quantum yield.

Performance Metrics Table

Feature	(E)-Stilbene	(E)-4-Styrylpyridine	(E)-4-Styrylpyridazine
Core Character	Neutral Hydrocarbon	Electron Poor (Mono-azine)	Highly Electron Poor (Diazine)
Dipole Moment	~0 D	~2.5 D	> 3.5 D (Estimated)
Primary Interaction	C-H... (Herringbone)	C-H...N (Weak)	C-H...N (Strong/Bifurcated)
-Stacking Distance	> 3.8 Å	~3.6 - 3.7 Å	~3.4 - 3.6 Å (Target)
Solubility	Lipophilic	Moderate	Amphiphilic (Polar)
Key Application	Scintillators	Coordination Ligands	NLO Materials / Bioactive Agents

Experimental Protocols

Synthesis: The Knoevenagel Condensation

While Heck coupling is possible, the Knoevenagel condensation is preferred for 4-styrylpyridazines due to the high acidity of the methyl protons on the electron-deficient pyridazine ring.

• Reagents: 4-methylpyridazine (1 eq), Aromatic Aldehyde (1 eq), Acetic Anhydride (excess).

• Procedure: Reflux reagents for 4–8 hours. The acetic anhydride acts as both solvent and dehydrating agent.

• Purification: Neutralize with NaHCO

  , extract with DCM, and recrystallize from Ethanol/Water to remove the Z-isomer (the E-isomer is thermodynamically favored and less soluble).

Crystallization Strategy

Obtaining X-ray quality crystals of pyridazines requires managing their polarity.

• Method A (Slow Evaporation): Dissolve 20 mg in Ethanol/DMF (9:1) . The DMF prevents rapid crashing out, while Ethanol evaporates.

  • Why: Pyridazines can form solvates. DMF often incorporates into the lattice; use pure Ethanol if non-solvated forms are required.

• Method B (Vapor Diffusion): Dissolve in THF (inner vial); diffuse Pentane (outer vial).

  • Target: This method promotes the growth of the thermodynamically stable polymorph.

Data Collection & Refinement

• Radiation Source: Mo-K

  ( Å) is preferred over Cu-K to minimize absorption, as pyridazines pack densely.

• Temperature: Collect at 100 K . Thermal motion of the ethylene bridge (-CH=CH-) often causes disorder at room temperature, obscuring bond length alternation (BLA) analysis.

Structural Analysis Workflow

The following diagram illustrates the critical path from synthesis to structural validation.

Figure 1: Integrated workflow for the synthesis, growth, and structural validation of styrylpyridazine crystals.

Key Crystallographic Parameters to Monitor

When analyzing your dataset, focus on these three structural indicators to validate the "Diazine Effect":

Planarity & Torsion Angles

The degree of conjugation depends on the planarity between the pyridazine ring, the vinyl bridge, and the phenyl ring.

• Measure: The C-C-C-C and C-C-C-N torsion angles across the bridge.

• Target: Deviation

  indicates strong conjugation. Large deviations ( ) suggest steric clash or packing forces overcoming electronic conjugation.

Centroid-Centroid Distance

This measures the

- stacking efficiency.

• Styrylpyridine Benchmark: Typically 3.65 – 3.80 Å.

• Styrylpyridazine Target: Look for 3.40 – 3.60 Å . The electron-deficient pyridazine ring should attract electron-rich phenyl rings of adjacent molecules more strongly.

Short Contacts (Hirshfeld Surface Analysis)

Use Hirshfeld surface analysis (e.g., CrystalExplorer) to quantify intermolecular interactions.

• Expectation: A significant percentage of the surface area should be dominated by N...H contacts (blue/red regions on the

  map). If H...H contacts dominate, the "Diazine Effect" is being blocked by bulky substituents.

Interaction Logic Diagram

This diagram visualizes the competing forces that dictate the final crystal lattice.

Figure 2: The interplay of forces in styrylpyridazine crystal engineering. The diazine nitrogens drive edge-to-edge alignment, while the pi-system drives stacking.

References

• Heinisch, G., & Mayrhofer, A. (1980).[1] Pyridazin-Analoga biologisch aktiver Verbindungen: trans-4-Styrylpyridazine. Archiv der Pharmazie.

• Pejov, L., et al. (2007). Ab Initio Static and Molecular Dynamics Study of 4-Styrylpyridine Structure. ChemPhysChem.

• Vittal, J. J., et al. (2018). Crystal structures of two stilbazole derivatives: 4-styrylpyridine analogues. Acta Crystallographica Section E.

• PubChem. (2025).[2] 4-Styrylpyridine Compound Summary. National Library of Medicine.

• Butnarasu, C., et al. (2019). Intermolecular Interactions in Functional Crystalline Materials. MDPI Crystals.

Sources

• 1. Connected Papers | Find and explore academic papers [connectedpapers.com]
• 2. 4-Styrylpyridine | C13H11N | CID 641098 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Styrylpyridazine

This guide provides comprehensive, step-by-step procedures for the proper and safe disposal of 4-Styrylpyridazine. As drug development professionals and researchers, our commitment to safety and environmental stewardship extends beyond the benchtop to the entire lifecycle of the chemicals we handle. This document is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring that these protocols are both understood and effectively implemented.

Hazard Profile and Core Chemical Properties of 4-Styrylpyridazine

While a specific, comprehensive Safety Data Sheet (SDS) for 4-Styrylpyridazine is not widely available, a robust hazard assessment can be constructed by examining its structural analogues, namely 4-Styrylpyridine and Pyridazine. This approach allows us to anticipate potential risks and handle the compound with appropriate caution.

4-Styrylpyridazine is an aromatic heterocyclic compound containing a pyridazine ring linked to a styryl group.[1][2] The pyridazine moiety suggests potential for water solubility and introduces nitrogen-based reactivity.[3][4] The styryl group imparts characteristics of an aromatic hydrocarbon. The most closely related analogue with available safety data is 4-Styrylpyridine.

Inferred Hazard Assessment: Based on data for 4-Styrylpyridine, 4-Styrylpyridazine should be handled as a substance that can cause skin irritation, serious eye damage, and potential respiratory irritation.[5][6]

Property	Data	Source
Molecular Formula	C₁₃H₁₁N	[1][6]
Molecular Weight	181.23 g/mol	[6]
Appearance	Likely a white to brown powder or crystal
Boiling Point	~64°C at 4 mmHg (for 4-Styrylpyridine)	[5]
GHS Hazard Statements	H315: Causes skin irritationH318: Causes serious eye damageH335: May cause respiratory irritation	[5][6]
GHS Precautionary Statements	P261, P264, P280, P302+P352, P305+P354+P338, P501	[5][6]

Pre-Disposal: Safe Handling and Required Personal Protective Equipment (PPE)

Before beginning any work that will generate 4-Styrylpyridazine waste, it is imperative to establish a safe handling environment. The causality behind this is simple: preventing exposure is the most effective safety measure.

Core Handling Protocol:

• Ventilation: All handling of 4-Styrylpyridazine, including weighing and solution preparation, must be conducted inside a certified chemical fume hood to mitigate the risk of inhaling dust or vapors.[7]

• Ignition Sources: Keep the compound away from heat, sparks, and open flames. While data is limited, related structures like pyridine are flammable.[8][9]

• Incompatible Materials: Store and handle separately from strong oxidizing agents and strong acids to prevent potentially violent reactions.[8][10]

Required Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against dust particles and splashes, addressing the risk of serious eye damage (H318).[5]
Hand Protection	Nitrile gloves (minimum thickness of 4 mil).	Provides a barrier against skin contact, preventing irritation (H315). Always inspect gloves before use.[3]
Body Protection	A flame-resistant laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Not required if handled in a fume hood.	A fume hood provides adequate protection against respiratory irritation (H335).[7]

Step-by-Step Disposal and Waste Segregation Protocol

Proper segregation at the point of generation is the cornerstone of safe and compliant chemical waste management.[11] Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process.[11] All waste must be collected by a licensed hazardous waste disposal service or your institution's Environmental Health and Safety (EHS) department.[12]

Unused or Expired 4-Styrylpyridazine (Neat Compound)

• Container: Place the original container with the unused product in a secondary containment bin.

• Labeling: If not in the original container, use a chemically compatible container (e.g., amber glass vial). Affix a hazardous waste label detailing the full chemical name ("4-Styrylpyridazine"), CAS number (103-31-1), and the approximate quantity.[11]

• Storage: Store the labeled container in a designated satellite accumulation area for hazardous chemical waste, away from incompatible materials.[13]

Contaminated Solid Waste

This stream includes items like gloves, weighing papers, pipette tips, and contaminated silica gel.

• Container: Designate a specific, puncture-resistant container or a durable, transparent bag clearly labeled "Solid Chemical Waste."

• Collection: Place all solid materials contaminated with 4-Styrylpyridazine into this container immediately after use.

• Labeling: Once the container is full, securely close it and affix a hazardous waste label. List "4-Styrylpyridazine" and any other chemical contaminants.

• Disposal: Transfer to the designated hazardous waste collection area.

Contaminated Liquid Waste

This includes reaction mixtures and solvent rinses.

• Compatibility Check: The primary directive is to avoid mixing incompatible waste streams. Halogenated and non-halogenated solvents must be collected in separate containers.[11] 4-Styrylpyridazine waste should not be mixed with aqueous waste containing acids or strong oxidizers.

• Container: Use a designated, chemically-compatible (e.g., HDPE or glass) and properly vented solvent waste container.

• Labeling: Clearly label the container with "Hazardous Waste," and list all constituents by their full chemical names, including solvents and an estimated concentration of 4-Styrylpyridazine. Maintain a running log on the container label.

• Storage: Keep the container sealed when not in use and store it in a well-ventilated area within secondary containment.[13]

Spill Management and Decontamination

Accidents can occur, and a prepared response is critical for safety.

Spill Cleanup Protocol (for small spills < 100g in a fume hood):

• Alert & Isolate: Alert personnel in the immediate area. Ensure the fume hood sash is lowered.

• PPE: Don the full required PPE as listed in Section 2.

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent pad.[7] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into a sealable, heavy-duty plastic bag or container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Dispose: All cleanup materials (absorbent, cloths, gloves) are considered hazardous solid waste and must be disposed of according to the protocol in Section 3.2. Label the waste bag with all chemical contaminants.

Visualized Disposal Workflow

The following diagram provides a clear, at-a-glance decision-making workflow for the proper segregation of 4-Styrylpyridazine waste.

Caption: Decision workflow for segregating 4-Styrylpyridazine waste streams.

References

• Safety Data Sheet PYRIDINE . ChemSupply Australia. [Link]

• 4-Styrylpyridine . PubChem, National Institutes of Health. [Link]

• Pyridazine - SAFETY DATA SHEET . Alfa Aesar. [Link]

• 4-Styrylpyridine . CAS Common Chemistry. [Link]

• SAFETY DATA SHEET . Alligare. [Link]

• Pyridine - SAFETY DATA SHEET . PENTA. [Link]

• 12 Safety Precautions To Follow When Handling Pyridine . Post Apple Scientific. [Link]

• 4-Styrylpyridine hydrochloride, (Z)- . PubChem, National Institutes of Health. [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS . EPFL. [Link]

• Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants . MDPI. [Link]

• LABORATORY WASTE DISPOSAL GUIDELINES . University of Wollongong. [Link]

• In-Laboratory Treatment of Chemical Waste . University of British Columbia. [Link]

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A Guide to the Safe Handling of 4-Styrylpyridazine: Essential Protective Measures and Operational Protocols

For Researchers, Scientists, and Drug Development Professionals

Understanding the Potential Hazards

The primary routes of potential exposure are inhalation, skin contact, and eye contact. Ingestion is also a possibility in a laboratory setting if proper hygiene is not observed[3]. The operational and disposal plans outlined below are designed to mitigate these risks.

I. Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are paramount to minimizing exposure to 4-Styrylpyridazine. The following PPE is mandatory when handling this compound.

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Goggles & Face Shield	Chemical splash goggles are required at all times. A face shield should be worn over goggles when there is a potential for splashing or when handling larger quantities.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are recommended for handling pyridazine-based compounds. Always inspect gloves for tears or punctures before use. For extended operations or direct contact, consider double-gloving[4][5].
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and kept fully buttoned to protect skin from accidental contact[5].
Respiratory Protection	Fume Hood	All handling of 4-Styrylpyridazine should be conducted within a certified chemical fume hood to minimize the risk of inhalation[3][6].
Foot Protection	Closed-Toe Shoes	Sturdy, closed-toe shoes are required to protect against spills and falling objects.

II. Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of 4-Styrylpyridazine.

A. Preparation and Handling

• Work Area Preparation : Before beginning any work, ensure the chemical fume hood is operational and the work area is clean and free of clutter.

• Personal Protective Equipment : Don the required PPE as outlined in the table above.

• Weighing and Transfer :

  • If the compound is a solid, handle it carefully to avoid generating dust.

  • If it is a liquid, use appropriate tools such as a calibrated pipette to transfer, avoiding splashes.

• Reaction Setup : All reactions involving 4-Styrylpyridazine should be set up within the fume hood. Ensure all glassware is properly secured.

B. Emergency Procedures

In the event of accidental exposure, immediate action is critical.

• Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing[3][4]. Seek medical attention if irritation persists.

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[4]. Seek immediate medical attention.

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention[1].

• Spill : In case of a small spill within the fume hood, use an inert absorbent material to clean it up. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

III. Disposal Plan: Responsible Waste Management

All materials contaminated with 4-Styrylpyridazine must be treated as hazardous waste.

• Waste Collection : Collect all waste, including unused compounds, contaminated gloves, and absorbent materials, in a clearly labeled, sealed container.

• Waste Segregation : Do not mix 4-Styrylpyridazine waste with other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.

• Disposal : Dispose of the hazardous waste through your institution's designated chemical waste disposal program[1].

Workflow for Safe Handling of 4-Styrylpyridazine

The following diagram outlines the critical steps for safely managing 4-Styrylpyridazine from receipt to disposal.

Caption: Safe handling workflow for 4-Styrylpyridazine.

IV. Building a Culture of Safety

This guide provides a foundational framework for handling 4-Styrylpyridazine. It is incumbent upon each researcher to supplement this information with their institution's specific safety protocols and to foster a laboratory environment where safety is the highest priority. By integrating these practices into your daily workflow, you contribute to a safer research community for everyone.

References

• 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific. [Link]

• Handling Pyridine: Best Practices and Precautions. Post Apple Scientific. [Link]

• MATERIAL SAFETY DATA SHEET. [Link]

• 4-Styrylpyridine | C13H11N | CID 641098. PubChem - NIH. [Link]

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• 4. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
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